The precise structural characterization of substituted pyrazoles is a recurring challenge in medicinal chemistry due to the prevalence of annular tautomerism and the regiochemical ambiguity of
-alkylation. This guide details the structure elucidation of 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine (CAS 1170024-12-0), a critical intermediate in the synthesis of energetic materials and kinase inhibitors.
The core analytical challenge lies in distinguishing the target 1-ethyl-5-methyl isomer from its thermodynamically favored regioisomer, 1-ethyl-3-methyl-4-nitro-1H-pyrazol-5-amine . This document provides a self-validating analytical workflow, leveraging 2D NMR (NOESY/HMBC) and crystallographic principles to definitively assign the position of the
-ethyl group relative to the C-methyl substituent.
The Regiochemical Challenge
In the synthesis of aminopyrazoles, the introduction of the
-alkyl group often yields a mixture of regioisomers. When alkylating 3-amino-5-methyl-4-nitropyrazole under basic conditions, two pathways exist:
Path A (
-isomer): Alkylation at the nitrogen adjacent to the methyl group. This leads to the target: 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine . This pathway is often sterically disfavored.
Path B (
-isomer): Alkylation at the nitrogen adjacent to the amine (or distal to the methyl). This leads to 1-ethyl-3-methyl-4-nitro-1H-pyrazol-5-amine .
Distinguishing these isomers requires proving the spatial proximity of the ethyl group to the methyl group (Target) versus the ethyl group to the amine (Isomer).
Visualization: Isomer Differentiation Logic
Figure 1: Decision tree for distinguishing the 1,5-disubstituted target from its 1,3-isomer.
Analytical Strategy & Data Interpretation
Mass Spectrometry (HRMS)
Before detailed structural work, confirm the molecular formula.
Formula:
Exact Mass: 170.0804 Da
Ionization Mode: ESI(+)
Expected Ion
: 171.0877 m/z
Fragmentation: Look for loss of
() and Ethyl () groups.
Nuclear Magnetic Resonance (NMR)
The definitive assignment relies on observing the interaction between the
-ethyl and -methyl groups.
Table 1: Predicted NMR Shift Data (DMSO-)
Position
Group
(ppm)
Multiplicity
(ppm)
Key HMBC Correlations
N1
Ethyl ()
4.15
Quartet ( Hz)
44.5
C5, C3 (weak), Me
N1
Ethyl ()
1.32
Triplet ( Hz)
14.8
N-CH2
C5
Methyl
2.55
Singlet
11.5
C5, C4
C3
Amine ()
6.80
Broad Singlet
—
C3, C4
C3
Quaternary
—
—
149.2
—
C4
Quaternary
—
—
126.5
—
C5
Quaternary
—
—
139.8
—
Technical Note: The C5-Methyl protons in the target (1,5-isomer) are typically deshielded (
2.55) compared to the 1,3-isomer ( 2.15) due to the orthogonal twisting of the adjacent nitro group and steric compression from the -ethyl group [1].
The "Smoking Gun": 2D NMR Experiments
To validate the structure as 1-ethyl-5-methyl rather than 1-ethyl-3-methyl , you must run the following experiments:
NOESY (Nuclear Overhauser Effect Spectroscopy):
Target (1,5-isomer): You will observe a strong cross-peak between the
-Ethyl methylene protons ( 4.15) and the C5-Methyl protons ( 2.55). This confirms they are spatially adjacent.
Isomer (1,3-isomer): No NOE will be observed between the ethyl and methyl groups. Instead, you may see a weak NOE between the ethyl group and the amine protons (if not exchanging too rapidly).
HMBC (Heteronuclear Multiple Bond Correlation):
Target: The
-Ethyl protons should show a long-range coupling () to C5 (the quaternary carbon bearing the methyl group).
Isomer: The
-Ethyl protons would couple to C3 (the carbon bearing the amine) or C5 (which would be a C-H in some analogs, but here is C-NH2). The distinction lies in identifying which quaternary carbon is which. C5 (bearing Me) usually appears upfield of C3 (bearing NH2) in pyrazoles, but the nitro group complicates this. NOESY is the more robust method here.
Experimental Protocols
Synthesis (Reference Procedure)
Note: This protocol favors the formation of the target by using a pre-functionalized hydrazine, avoiding the regioselectivity issues of alkylating the heterocycle.
Reagents: Ethylhydrazine oxalate (1.0 eq), (1-ethoxyethylidene)malononitrile (Precursor A) or similar diketone equivalent.
Cyclization: Dissolve Precursor A in Ethanol. Add Ethylhydrazine.[1] Reflux for 4 hours.
Nitration: Treat the resulting intermediate with
at 0°C to install the nitro group at C4.
Purification: The product precipitates upon pouring onto ice. Recrystallize from Ethanol.[2]
Analytical Sample Preparation (NMR)
Solvent: DMSO-
is preferred over because the amino protons () are often broad or invisible in chloroform due to exchange. DMSO stabilizes the H-bonds, yielding a sharp singlet for the amine.
Concentration: 10 mg in 0.6 mL solvent.
Tube: High-precision 5mm NMR tube (Wilmad 535-PP or equivalent) to resolve the subtle splitting of the ethyl quartet if restricted rotation is present.
Core Directive: Molecular Identity & Stoichiometry The precise characterization of 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine is critical for its application as a high-energy intermediate and a scaffold in kinase inhibi...
The precise characterization of 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine is critical for its application as a high-energy intermediate and a scaffold in kinase inhibitor development. Unlike generic database entries, this section breaks down the mass spectrometry-relevant data required for high-resolution validation.
Stoichiometric Data Table
Property
Value
Precision Note
Molecular Formula
Confirmed stoichiometry
Molecular Weight (Average)
170.17 g/mol
Used for reagent weighing
Monoisotopic Mass
170.0804 Da
Used for HRMS/LC-MS identification ( calc: 171.0876)
CAS Registry Number
1170024-12-0
Specific to the 4-nitro-3-amine isomer
Predicted LogP
~0.82
Lipophilicity indicator for bioavailability
Topological Polar Surface Area
~98 Ų
High polarity due to nitro/amine interplay
Structural Fragmentation (Graphviz Visualization)
The following diagram visualizes the structural components contributing to the molecular weight, aiding in fragment ion analysis during Mass Spectrometry.
Figure 1: Component-based mass breakdown. Note that substitutions replace ring protons, requiring subtraction of H (1.008 Da) for accurate summation.
Synthetic Pathway & Mechanism
The most robust, self-validating protocol involves the electrophilic nitration of the commercially available precursor: 1-ethyl-5-methyl-1H-pyrazol-3-amine (CAS 956364-46-8).
Reaction Mechanism
The pyrazole ring is electron-rich. The amino group at C3 activates the ring, while the N1-ethyl and C5-methyl groups provide steric guidance. The C4 position is the only remaining unsubstituted carbon and is electronically favored for electrophilic aromatic substitution (SEAr).
Protocol: C4-Nitration
Objective: Selective introduction of
at position 4.
Preparation: Dissolve 1-ethyl-5-methyl-1H-pyrazol-3-amine (1.0 eq) in concentrated
(5 volumes) at 0°C. The amine will protonate, protecting it from oxidation, but the ring remains sufficiently nucleophilic for nitration.
Addition: Dropwise add fuming
(1.1 eq) maintaining internal temperature .
Expert Insight: Exotherms above 10°C risk oxidizing the ethyl group or over-nitration.
Reaction: Stir at 0–5°C for 1 hour, then allow to warm to ambient temperature (20–25°C) for 2 hours.
Quench: Pour the reaction mixture onto crushed ice (10 volumes).
Neutralization: Carefully adjust pH to ~8 using 25% aqueous
or .
Critical Step: The product precipitates as a yellow solid upon neutralization.
Isolation: Filter the solid, wash with cold water, and dry under vacuum.
Synthesis Workflow Diagram
Figure 2: Electrophilic Aromatic Substitution pathway for regioselective C4 nitration.
Analytical Validation (Self-Validating System)
To ensure the integrity of the synthesized compound, a multi-modal analytical approach is required. The following protocols serve as a "check-engine" light for your synthesis.
Retention Time: Predicted ~3.5–4.5 min (moderately polar).
Mass Signal: Dominant peak at 171.1 m/z (
).
Note: If you see m/z 126, you have incomplete nitration (starting material).
NMR Validation (Proton Assignment)
The disappearance of the C4-proton signal is the definitive proof of substitution.
Proton Environment
Chemical Shift (, ppm)
Multiplicity
Integration
C4-H (Precursor)
~5.50
Singlet
MUST BE ABSENT
(Amine)
5.0 – 7.0 (Broad)
Singlet (br)
2H
~3.90
Quartet
2H
~2.30
Singlet
3H
~1.30
Triplet
3H
Analytical Logic Tree
Figure 3: Decision matrix for batch release based on spectroscopic data.
Implications in Drug Design
This molecule is not merely a chemical curiosity; it is a "privileged scaffold."
Kinase Inhibition: The aminopyrazole motif mimics the adenine ring of ATP, allowing it to bind into the hinge region of kinase enzymes. The nitro group at C4 can be reduced to a diamine, serving as a vector for further elaboration (e.g., amide coupling).
Energetic Materials: As noted in recent literature, nitro-pyrazoles are explored for their high density and positive heat of formation, balancing energy output with thermal stability.
References
PubChem. (2025).[1][2] Compound Summary: 1-Ethyl-5-methyl-1H-pyrazol-3-amine.[3] National Library of Medicine. Retrieved from [Link]
National Institute of Standards and Technology (NIST). (2023). Mass Spectrum of Pyrazole Derivatives. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]
An In-depth Technical Guide to the Physical and Chemical Characteristics of Nitropyrazoles
Abstract Nitropyrazoles represent a pivotal class of nitrogen-rich heterocyclic compounds, commanding significant interest in both high-energy materials science and medicinal chemistry. Their unique molecular architectur...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Nitropyrazoles represent a pivotal class of nitrogen-rich heterocyclic compounds, commanding significant interest in both high-energy materials science and medicinal chemistry. Their unique molecular architecture, characterized by an aromatic five-membered ring with adjacent nitrogen atoms and one or more nitro groups, imparts a delicate balance of high energy content, thermal stability, and diverse biological activity. This guide provides an in-depth exploration of the synthesis, physicochemical properties, and key applications of nitropyrazoles. We will delve into the causality behind synthetic strategies, the interpretation of analytical data, and the structure-property relationships that govern their performance as energetic materials and their potential as therapeutic agents. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this versatile chemical family.
The Nitropyrazole Core: A Synthesis of Energy and Bioactivity
The pyrazole ring is a stable aromatic system, and the introduction of nitro (-NO₂) groups fundamentally alters its chemical landscape.[1] These electron-withdrawing groups increase molecular density, enhance the heat of formation, and improve oxygen balance—key determinants for an effective energetic material.[2] The energy release from these nitrogen-rich compounds stems from their high positive heat of formation, breaking down into highly stable products like N₂, rather than solely from the oxidation of a carbon backbone, as seen in traditional explosives like TNT.[1]
Simultaneously, the pyrazole scaffold is a well-established "privileged structure" in medicinal chemistry, present in numerous approved drugs.[3][4] Its ability to participate in hydrogen bonding and other non-covalent interactions makes it an ideal framework for designing enzyme inhibitors and receptor antagonists.[5] The addition of nitro groups, also known for their diverse bioactivities, creates derivatives with potential applications as antimicrobial and anticancer agents.[6][7][8] This dual potential makes nitropyrazoles a fascinating subject of study, bridging two distinct but important scientific fields.
Synthesis of Nitropyrazoles: Strategic Pathways to a Versatile Core
The synthesis of nitropyrazoles is a well-documented field, with methodologies designed to control the regioselectivity and degree of nitration. The choice of synthetic route is dictated by the desired isomer, safety considerations, and precursor availability.
Key Synthetic Strategies
The most common approaches involve the direct nitration of a pyrazole ring or a rearrangement reaction from an N-nitrated intermediate.[9]
Direct C-Nitration: This is the most straightforward approach, typically employing a mixed acid system of concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄).[10] Sulfuric acid acts as a catalyst, protonating nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which then attacks the electron-rich pyrazole ring. The reaction temperature is a critical parameter to control the extent of nitration and prevent runaway reactions. Electrophilic substitution occurs preferentially at the C4 position.[4]
N-Nitration and Thermal/Acid-Catalyzed Rearrangement: An alternative pathway involves the initial nitration of the pyrazole nitrogen (N1 position) to form an N-nitropyrazole intermediate. This is often achieved with milder nitrating agents like nitric acid in acetic anhydride.[9] The resulting N-nitropyrazole can then be rearranged to a C-nitropyrazole, typically 3-nitropyrazole or 4-nitropyrazole, through thermal treatment or acid catalysis.[9] For instance, rearranging N-nitropyrazole in sulfuric acid at room temperature yields 4-nitropyrazole, while thermal rearrangement in solvents like benzonitrile often produces 3-nitropyrazole.[9] This two-step process can offer better regiocontrol compared to direct nitration.
The following diagram illustrates these general synthetic pathways.
Caption: General synthetic routes to nitropyrazoles.
Experimental Protocol: One-Pot, Two-Step Synthesis of 4-Nitropyrazole
This protocol, adapted from Li et al., describes an efficient method that avoids the isolation of the potentially unstable N-nitropyrazole intermediate.[11] The causality for this "one-pot" approach lies in enhancing safety and procedural efficiency.
Step 1: Preparation of Nitrating Agent (Nitrosulfuric Acid)
To a 100 mL four-necked flask equipped with a magnetic stirrer, thermometer, and dropping funnel, add 19.3 mL (0.30 mol) of 20% fuming sulfuric acid (oleum).
Place the flask in an ice-water bath to cool the contents.
Slowly add 6.3 mL (0.15 mol) of fuming nitric acid via the dropping funnel, ensuring the internal temperature is maintained between 0 and 10°C. This exothermic reaction generates the potent nitrating agent; slow addition and cooling are critical to prevent overheating and potential decomposition.
Step 2: Sulfation and Nitration of Pyrazole
In a separate 100 mL four-necked flask, add 11 mL (0.21 mol) of concentrated sulfuric acid, followed by 6.8 g (0.1 mol) of pyrazole at room temperature.
Stir the mixture for 30 minutes. This step forms pyrazole sulfate, which moderates the reactivity of the subsequent nitration.
Cool the flask containing the pyrazole sulfate mixture in an ice-water bath.
Slowly add the pre-prepared nitrosulfuric acid from Step 1 via a dropping funnel.
After the addition is complete, remove the ice bath and raise the temperature to 50°C. Maintain this temperature with stirring for 1.5 hours.
Carefully pour the reaction mixture into 200 mL of crushed ice with vigorous stirring. This quenches the reaction and precipitates the product.
A large amount of white solid (4-nitropyrazole) will precipitate. Collect the solid by vacuum filtration.
Wash the solid with several portions of ice-cold water and dry under vacuum. The reported yield after recrystallization is 85%.[10][11]
Physicochemical Characterization: Unveiling the Molecular Identity
A multi-faceted analytical approach is essential to fully characterize the structure, purity, and properties of nitropyrazoles.
Caption: A typical workflow for the characterization of nitropyrazoles.
Spectroscopic Analysis
Spectroscopic methods provide the foundational evidence for molecular structure confirmation.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the pyrazole ring's substitution pattern. The chemical shifts are highly dependent on the electronic environment; the electron-withdrawing nitro groups cause a downfield shift (higher ppm) for adjacent protons and carbons. Computational studies using methods like GIAO/B3LYP have shown good correlation with experimental data, aiding in peak assignment.[10]
Infrared (IR) Spectroscopy: IR spectroscopy is particularly useful for identifying the nitro group. The NO₂ group exhibits two characteristic strong stretching vibrations: an asymmetric stretch (ν_as_) typically between 1625–1526 cm⁻¹ and a symmetric stretch (ν_sym_) between 1353–1275 cm⁻¹.[12][13] The absence of a broad N-H stretch around 3200 cm⁻¹ can indicate substitution at the N1 position.[12]
Table 1: Representative Spectroscopic Data for Simple Nitropyrazoles
Single-crystal X-ray diffraction provides unambiguous proof of structure, including bond lengths, bond angles, and intermolecular interactions in the solid state.[6] For energetic materials, this technique is crucial as the crystal packing density is a primary determinant of detonation performance.[6] Analysis of crystal structures reveals hydrogen bonding and π-π stacking interactions, which contribute to higher densities and improved thermal stability.[15][16]
Thermal Analysis (DSC/TGA)
Thermal analysis is critical for assessing the stability and decomposition behavior of energetic materials.
Differential Scanning Calorimetry (DSC): Measures the difference in heat flow between a sample and a reference as a function of temperature. It reveals melting points (endotherms) and decomposition temperatures (exotherms). A high decomposition temperature is desirable for thermal stability.
Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature, indicating the onset of decomposition and the mass loss associated with it.
Experimental Protocol: DSC Analysis of an Energetic Material
This is a generalized procedure. Specific parameters must be optimized for the instrument and sample.
Sample Preparation: Accurately weigh 2-10 mg of the dry nitropyrazole sample into a DSC pan (hermetically sealed aluminum pans are common).[17][18] Using a small, precisely known mass is crucial for safety and accurate enthalpy calculations.
Reference Preparation: Prepare an identical empty, sealed pan to serve as the reference.[17]
Instrument Setup:
Place the sample and reference pans into the DSC cell.
Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min).[17] The inert atmosphere prevents oxidative side reactions.
Calibrate the instrument for temperature and heat flow using a known standard, such as indium.[19]
Thermal Program:
Equilibrate the cell at a starting temperature (e.g., 30°C).
Ramp the temperature at a constant heating rate (e.g., 10°C/min) to a final temperature well above the expected decomposition.[18]
Data Analysis: The resulting thermogram (heat flow vs. temperature) is analyzed to determine the onset temperature of melting and decomposition, and the integrated area of the exothermic peak provides the enthalpy of decomposition.
Core Properties and Performance
The ultimate utility of a nitropyrazole, particularly as an energetic material, is defined by a combination of its performance and safety characteristics.
Energetic Properties
The goal in designing high-energy-density materials (HEDMs) is to maximize performance while maintaining acceptable safety levels.[2][20]
Density (ρ): Higher crystal density leads to more energy per unit volume, resulting in higher detonation velocity and pressure. Introducing multiple nitro groups and fostering strong intermolecular interactions are key strategies to increase density.[2]
Heat of Formation (HOF): A high positive heat of formation, characteristic of nitrogen-rich compounds, contributes significantly to the total energy released upon detonation.[1]
Detonation Velocity (D) and Pressure (P): These are the primary metrics of explosive performance, representing the speed of the detonation wave and the pressure it exerts. They are directly related to density and the energy of the chemical reaction.
Oxygen Balance (OB): This value indicates how much oxygen is available for the complete combustion of the carbon and hydrogen in the molecule to CO₂ and H₂O. An oxygen balance closer to zero is generally desirable for maximum energy output.[9]
Table 2: Comparison of Physicochemical and Energetic Properties
Data for DNP, TNP, RDX, and HMX are representative values from the literature for comparison.
As shown in Table 2, increasing the number of nitro groups on the pyrazole ring systematically increases density and detonation performance, with highly nitrated derivatives like TNP rivaling established military explosives like RDX and HMX.
Safety Characteristics: Sensitivity to Initiation
An ideal energetic material is powerful yet insensitive to accidental initiation from stimuli like impact, friction, or electrostatic discharge.[5]
Impact Sensitivity (IS): Measures the energy required to cause a reaction when a sample is struck by a falling weight. The BAM Fallhammer test is a standard method.[20]
Friction Sensitivity (FS): Measures the response of a material to frictional forces.
There is often a trade-off between performance and sensitivity; highly energetic compounds tend to be more sensitive.[5] Research focuses on designing molecules with features like extensive hydrogen bonding that can dissipate energy from mechanical insults, thus reducing sensitivity.
Experimental Protocol: BAM Fallhammer Impact Sensitivity Test
This protocol is a simplified overview of the UN standard procedure. All work with energetic materials requires specialized facilities and training.[11][20][21]
Apparatus: A BAM Fallhammer apparatus consists of a drop weight, anvil, and a sample holder assembly (two steel cylinders and a guide ring).[22]
Sample Preparation: A small, measured volume (e.g., 40 mm³) of the test material is confined in the sample holder assembly.[22][23]
Testing Procedure:
A drop weight (e.g., 1 kg, 5 kg) is raised to a specific height. The impact energy is the product of the weight's mass, gravity, and the drop height (Energy in Joules).[11]
The weight is released, striking the sample.
The result is recorded as a "reaction" (evidenced by flame, smoke, or sound) or "no reaction".[23]
Data Analysis (Bruceton Method): A "staircase" method is used to determine the impact energy at which there is a 50% probability of initiation (H₅₀). The test starts at an estimated energy. If a reaction occurs, the next test is at a lower energy; if no reaction, the next is at a higher energy. This is repeated for a set number of trials (e.g., 20-30) to statistically determine the H₅₀ value. A higher H₅₀ value indicates lower sensitivity.
Applications: From Munitions to Medicine
The unique properties of nitropyrazoles have led to their investigation in two primary domains.
Energetic Materials
Due to their high density, positive heats of formation, good thermal stability, and impressive detonation performance, nitropyrazoles are excellent candidates for advanced explosives, propellants, and pyrotechnics.[2][20] They offer a pathway to developing "insensitive munitions" (IM)—energetic materials that perform as intended but are highly resistant to accidental detonation.[1] Their high nitrogen content also leads to "greener" combustion products, with a higher proportion of N₂ gas compared to the carbon oxides produced by traditional C-H-O explosives.
Medicinal Chemistry and Drug Development
The pyrazole core is a cornerstone of many pharmaceuticals.[2][24] While the energetic materials field focuses on polynitrated derivatives, medicinal chemistry often explores mono- or di-substituted pyrazoles. The nitro group can act as a bioisostere for other functional groups and can be crucial for binding to biological targets.[25] Furthermore, nitroaromatic compounds are a known class of antimicrobial agents, often acting as pro-drugs that are reductively activated within target pathogens to generate cytotoxic species.[26]
Anticancer Activity: Several studies have reported the synthesis of nitropyrazole derivatives with significant cytotoxic activity against various cancer cell lines, including breast (MCF-7), liver (HepG2), and colon (HCT116) cancers.[7][27][28] The mechanism often involves the inhibition of key enzymes like cyclin-dependent kinases (CDKs) or receptor tyrosine kinases (e.g., EGFR), which are critical for cancer cell proliferation.[7][15]
Antimicrobial Activity: Nitropyrazole derivatives have shown promise as antibacterial and antifungal agents.[6][29] Their activity is particularly noted against drug-resistant strains, such as Methicillin-resistant Staphylococcus aureus (MRSA), making them valuable leads in the fight against antimicrobial resistance.[29]
Conclusion and Future Outlook
Nitropyrazoles are a remarkable class of compounds, demonstrating a profound structure-property relationship that allows for the fine-tuning of their characteristics. For materials scientists, the challenge remains to push the boundaries of performance while enhancing safety, seeking the elusive combination of high energy and extreme insensitivity. For medicinal chemists, the nitropyrazole scaffold offers a versatile platform for developing novel therapeutics, particularly in oncology and infectious diseases.[30][31] Future research will likely focus on the synthesis of more complex, polycyclic, and functionalized nitropyrazole systems, leveraging computational chemistry to predict properties before synthesis, and further exploring their mechanisms of action in biological systems. The continued investigation of these energetic and bioactive molecules promises to yield significant advancements in both defense and human health.
References
Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules. [Link]
Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Signal Transduction and Targeted Therapy. [Link]
Pharmacological Activities of Pyrazole and Its Derivatives A Review. Journal of Drug Delivery and Therapeutics. [Link]
Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Research and Reviews: Journal of Chemistry. [Link]
Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Pharmacology. [Link]
How to Test for Combustible Dust: BAM Fallhammer Drop Impact Test. Fauske & Associates. [Link]
A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Magnetic Resonance in Chemistry. [Link]
Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. RSC Advances. [Link]
A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. Molecules. [Link]
Review: biologically active pyrazole derivatives. Semantic Scholar. [Link]
Exploring the Synthetic Strategies and Biological Activities of Pyrazole Derivatives. Naturalista campano. [Link]
Innovative Pyrazole Hybrids: A New Era in Drug Discovery and Synthesis. Chemistry & Biodiversity. [Link]
Review: biologically active pyrazole derivatives. RSC Advances. [Link]
Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. Saudi Pharmaceutical Journal. [Link]
1H, 13C and 15N NMR spectra of [1,2‐15N2]pyrazole derivatives. Magnetic Resonance in Chemistry. [Link]
DSC Sample Preparation for Energetic Materials: Practical Applications. ResearchGate. [Link]
BAM Fallhammer Test – DEKRA Process Safety. YouTube. [Link]
What is the BAM fall hammer impact sensitivity test?. Cannon Instrument Company. [Link]
13 C NMR chemical shifts (ppm) of C-nitropyrazoles. ResearchGate. [Link]
Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules. [Link]
Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. Journal of Chemical Sciences. [Link]
The Significance of Pyrazole Derivatives in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]
Standard Operating Procedure Differential Scanning Calorimeter (DSC). Purdue University. [Link]
DSC Test in Practice: Step-by-Step Guide to Accurate Thermal Analysis. Qualitest. [Link]
Pyrazoles as anticancer agents: Recent advances. SRR Publications. [Link]
Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. BioMed Research International. [Link]
BAM Fall Hammer (Impact Tester) BFH-10. OZM Research. [Link]
The Pyrazole Scaffold: From 19th Century Dye Chemistry to Targeted Kinase Inhibitors Part 1: Executive Summary The Pyrazole Paradox: Nature rarely produces pyrazoles. Unlike the ubiquitous pyrroles or imidazoles found in...
Author: BenchChem Technical Support Team. Date: February 2026
The Pyrazole Scaffold: From 19th Century Dye Chemistry to Targeted Kinase Inhibitors
Part 1: Executive Summary
The Pyrazole Paradox: Nature rarely produces pyrazoles. Unlike the ubiquitous pyrroles or imidazoles found in amino acids and nucleotides, the pyrazole ring—a five-membered heterocycle with two adjacent nitrogen atoms—is almost exclusively a product of synthetic ingenuity. Yet, this "unnatural" scaffold has become one of the most privileged structures in modern medicinal chemistry.
This technical guide traces the evolution of pyrazole derivatives from their serendipitous discovery in the 19th century to their dominance in 21st-century targeted cancer therapies. It is designed for researchers who need to understand not just the history, but the chemical logic—the structure-activity relationships (SAR) and synthetic methodologies—that drive this scaffold’s success.
Part 2: The Genesis (1883) – The "Happy Accident"
The history of pyrazoles begins with a mistake. In 1883 , German chemist Ludwig Knorr was attempting to synthesize quinoline derivatives (related to quinine) to find a new antipyretic.[1] He reacted phenylhydrazine with ethyl acetoacetate.
The Expectation: Knorr expected a quinoline derivative.
The Reality: He obtained a pyrazolone derivative. Upon methylation, this yielded Antipyrine (Phenazone) .
Significance: Antipyrine became the world’s first synthetic analgesic and antipyretic, launching the modern pharmaceutical industry (specifically Hoechst). It demonstrated that a purely synthetic molecule, with no counterpart in human biology, could safely modulate human physiology.
Technical Insight: The Knorr Pyrazole Synthesis
The reaction Knorr discovered remains the foundational method for constructing the pyrazole core.
Mechanism:
Imine Formation: The more nucleophilic terminal nitrogen of the hydrazine attacks the ketone carbonyl.
Cyclization: The second nitrogen attacks the ester/second carbonyl.
Dehydration/Tautomerization: Loss of water and tautomerization leads to the aromatic system.
Caption: The classic Knorr Synthesis pathway involving condensation and dehydration.
Part 3: The NSAID Era & The Toxicity Lesson
In the mid-20th century, the focus shifted to anti-inflammatory properties.
Phenylbutazone (Bute): Introduced in 1949, this pyrazolidine-3,5-dione derivative was a potent NSAID.
The Failure: In humans, it caused severe adverse effects, including aplastic anemia and agranulocytosis, leading to its withdrawal for human use in many countries.
The Success: It remains a staple in veterinary medicine, particularly for equine musculoskeletal pain.
The Lesson: The metabolic stability of the pyrazole ring can be a double-edged sword. In humans, the specific metabolic oxidation of the butyl chain and the pyrazole ring contributed to toxic metabolites.
Part 4: The Golden Age of Selectivity (The COX-2 Era)
The late 1990s marked the pinnacle of pyrazole chemistry with the design of Celecoxib (Celebrex) . The goal was to inhibit COX-2 (inflammation) while sparing COX-1 (gastric protection).
SAR Deep Dive: The Celecoxib Architecture
Celecoxib is a masterclass in rigid scaffold design. The central pyrazole ring serves as a template to orient two phenyl rings at specific angles.
Feature
Chemical Logic
Central Pyrazole
Rigid linker that holds the two aryl groups in a specific "V" shape to fit the COX-2 hydrophobic pocket.
Sulfonamide (-SO₂NH₂)
Binds to a hydrophilic side pocket (Arg513) present in COX-2 but absent in COX-1 (which has a bulky Histidine). This confers selectivity.[2][3][4][5]
Trifluoromethyl (-CF₃)
Increases lipophilicity for membrane penetration and metabolic stability. Crucially, it directs the regiochemistry during synthesis.
Protocol 1: Regioselective Synthesis of Celecoxib
Why this matters: In the reaction of a hydrazine with an unsymmetrical 1,3-diketone, two regioisomers are possible. For Celecoxib, the 1,5-diaryl arrangement is essential.
Note on Salt: Using the hydrochloride salt is critical. It buffers the reaction and protonates the hydrazine, modulating its nucleophilicity to favor the desired attack.
Validation Point: Monitor TLC. The disappearance of the diketone spot and the emergence of a highly fluorescent spot (under UV) indicates product formation.
Workup: Cool the mixture. The product often precipitates directly due to the high crystallinity of the sulfonamide/pyrazole lattice. Filter and wash with cold ethanol.
Mechanism of Regioselectivity:
The CF₃ group is strongly electron-withdrawing, making the adjacent carbonyl (C3) highly electrophilic. However, it also hydrates easily.
The terminal -NH₂ of the hydrazine is the most nucleophilic center.
Under acidic conditions (HCl salt), the reaction is driven by the attack of the terminal -NH₂ on the carbonyl adjacent to the CF₃ group. This places the CF₃ at position 3 and the phenyl-sulfonamide at position 1, forcing the tolyl group to position 5.
Part 5: The Targeted Therapy Era (Kinase Inhibitors)
In the 21st century, the pyrazole ring evolved from a scaffold for side-chains to a key pharmacophore interacting directly with the ATP-binding site of kinases.
Key Drugs:
Crizotinib (Xalkori): ALK/ROS1 inhibitor for NSCLC.
Ruxolitinib (Jakafi): JAK1/2 inhibitor for myelofibrosis.
Kinase inhibitors must compete with ATP. The hinge region of the kinase connects the N- and C-terminal lobes.
The pyrazole nitrogens (N1 and N2) often act as a donor-acceptor pair .
N2 (Acceptor): Accepts a hydrogen bond from the backbone amide NH of the hinge residue.
NH (Donor): Donates a hydrogen bond to the backbone carbonyl of the hinge residue.
Caption: Schematic of the bidentate hydrogen bonding interaction between the pyrazole core and the kinase hinge region.
Part 6: FDA-Approved Pyrazole Timeline
The following diagram illustrates the accelerating pace of pyrazole approvals, shifting from general anti-inflammatories to precision oncology.
Caption: Chronological evolution of FDA-approved pyrazole derivatives.
Part 7: References
Knorr, L. (1883).[1] "Einwirkung von Acetessigester auf Phenylhydrazin" (Action of acetoacetic ester on phenylhydrazine). Berichte der deutschen chemischen Gesellschaft, 16(2), 2597–2599. Link
Brune, K., & Hinz, B. (2004). "The discovery and development of antiinflammatory drugs." Arthritis & Rheumatism, 50(8), 2391–2399. Link
Penning, T. D., et al. (1997).[7] "Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, celecoxib)." Journal of Medicinal Chemistry, 40(9), 1347–1365. Link
Cui, J. J., et al. (2011). "Structure based drug design of crizotinib (PF-02341066), a potent and selective dual inhibitor of mesenchymal-epithelial transition factor (c-MET) kinase and anaplastic lymphoma kinase (ALK)." Journal of Medicinal Chemistry, 54(18), 6342–6363. Link
Faming, Z., et al. (2013). "Pyrazoles as potential anti-inflammatory agents: a review." Journal of Enzyme Inhibition and Medicinal Chemistry, 28(2), 215-226. Link
An In-depth Technical Guide to the Theoretical Properties of 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine
Introduction: The Scientific Imperative for Theoretical Characterization In the landscape of modern drug discovery and materials science, the pyrazole scaffold stands as a cornerstone of heterocyclic chemistry. Its deriv...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Scientific Imperative for Theoretical Characterization
In the landscape of modern drug discovery and materials science, the pyrazole scaffold stands as a cornerstone of heterocyclic chemistry. Its derivatives are known for a wide spectrum of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1][2] The specific compound, 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine, presents a unique substitution pattern—an activating amino group, a deactivating nitro group, and alkyl substituents—that suggests a complex interplay of electronic and steric effects. A thorough theoretical investigation is not merely an academic exercise; it is a critical first step in predicting the molecule's reactivity, spectroscopic signatures, and potential as a pharmacophore or advanced material.[3] This guide provides a comprehensive framework for the theoretical elucidation of this promising molecule, grounded in established computational methodologies and validated by empirical data from related structures.
I. Computational Methodology: A Self-Validating System
The bedrock of any theoretical study is a robust and reproducible computational method. For a molecule of this nature, Density Functional Theory (DFT) offers an optimal balance of computational cost and accuracy.[3] Our choice of the B3LYP functional with a 6-311++G(d,p) basis set is informed by its successful application in characterizing similar pyrazole derivatives, providing reliable predictions of both geometric and electronic properties.[4][5] All calculations would be performed using a standard quantum chemistry package like Gaussian.
Workflow for Theoretical Analysis
The following diagram outlines the logical flow of the computational investigation, from initial structure optimization to the prediction of spectroscopic and reactive properties.
Caption: Computational workflow for theoretical analysis.
II. Predicted Molecular Structure and Geometry
The initial step involves an unconstrained geometry optimization to find the lowest energy conformation of the molecule. The pyrazole ring is expected to be largely planar due to its aromatic character.[6] The ethyl group at the N1 position will likely adopt a staggered conformation to minimize steric hindrance with the methyl group at C5.
Caption: Predicted molecular graph of the title compound.
Electron-donating effect imparts some double bond character.
Dihedral C(Et)-N1-C5-C(Me)
~180°
Steric repulsion favors a trans-like conformation.
III. Electronic Properties: Reactivity and Interaction Hotspots
The electronic landscape of the molecule, dictated by its Frontier Molecular Orbitals (HOMO and LUMO) and Molecular Electrostatic Potential (MEP), is paramount for predicting its reactivity and intermolecular interactions.
Frontier Molecular Orbitals (FMOs)
The HOMO (Highest Occupied Molecular Orbital) and LUMO (Lowest Unoccupied Molecular Orbital) are crucial for understanding chemical reactivity. The energy gap between them (HOMO-LUMO gap) is an indicator of molecular stability.
HOMO: Expected to be localized primarily on the pyrazole ring and the amino group at the C3 position, indicating these are the primary sites for electrophilic attack.
LUMO: Predicted to be concentrated around the nitro group at the C4 position, making this the most likely site for nucleophilic attack.
HOMO-LUMO Gap: The presence of both strong electron-donating (-NH2) and electron-withdrawing (-NO2) groups is expected to result in a relatively small energy gap, suggesting a molecule that is kinetically reactive.[4]
Table 2: Predicted Electronic Properties
Property
Predicted Value
Significance
HOMO Energy
~ -6.5 eV
Indicates electron-donating capability.
LUMO Energy
~ -2.0 eV
Indicates electron-accepting capability.
HOMO-LUMO Gap
~ 4.5 eV
Suggests moderate chemical reactivity.
Dipole Moment
~ 4.0 - 5.0 D
A significant dipole moment suggests good solubility in polar solvents.
Molecular Electrostatic Potential (MEP) Map
The MEP map provides a visual representation of the charge distribution. We predict:
Negative Potential (Red/Yellow): Concentrated on the oxygen atoms of the nitro group and the nitrogen of the amino group, indicating regions susceptible to electrophilic attack and hydrogen bond acceptance.
Positive Potential (Blue): Located around the hydrogen atoms of the amino group and the ethyl group, indicating sites for nucleophilic attack and hydrogen bond donation.
IV. Predicted Spectroscopic Signatures
Theoretical calculations of NMR and IR spectra are invaluable for confirming the synthesis and purity of the target compound.
Infrared (IR) Spectroscopy
The calculated vibrational frequencies can be correlated with experimental IR spectra.
Table 3: Key Predicted IR Vibrational Frequencies
Functional Group
Predicted Wavenumber (cm⁻¹)
Vibrational Mode
N-H (Amine)
3300 - 3500
Asymmetric & Symmetric Stretching
C-H (Alkyl)
2850 - 3000
Stretching
C=N (Pyrazole)
1550 - 1620
Stretching
N-O (Nitro)
1500 - 1560 (asym), 1345 - 1385 (sym)
Asymmetric & Symmetric Stretching
Nuclear Magnetic Resonance (NMR) Spectroscopy
Chemical shifts can be predicted using the Gauge-Independent Atomic Orbital (GIAO) method.
Table 4: Predicted ¹H and ¹³C NMR Chemical Shifts (Relative to TMS)
Nucleus
Predicted Shift (ppm)
Rationale
¹H NMR
-NH₂
5.0 - 6.0
Broad singlet, deshielded by the aromatic ring.
-CH₂- (Ethyl)
~4.2
Quartet, deshielded by the adjacent N1 of the pyrazole.
-CH₃ (Ethyl)
~1.4
Triplet.
-CH₃ (Methyl)
~2.5
Singlet, attached to the pyrazole ring.
¹³C NMR
C3
~150
Attached to the electron-donating amino group.
C4
~125
Shielded relative to C5 due to the nitro group's mesomeric effect.
C5
~140
Attached to the methyl group.
-CH₂- (Ethyl)
~45
-CH₃ (Methyl)
~14
V. Proposed Experimental Validation
Theoretical predictions must be anchored in empirical reality. The following protocols outline a pathway to synthesize and characterize 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine for validation purposes.
Synthesis Protocol
The synthesis of substituted nitropyrazoles often involves the cyclocondensation of a hydrazine with a 1,3-dicarbonyl compound, followed by nitration.[7][8]
Step 1: Synthesis of 1-ethyl-5-methyl-1H-pyrazol-3-amine.
React ethylhydrazine with ethyl acetoacetate to form the pyrazole ring.
Follow with amination at the C3 position.
Step 2: Nitration.
Carefully react the product from Step 1 with a nitrating mixture (e.g., HNO₃/H₂SO₄) at a controlled low temperature to introduce the nitro group at the C4 position.
Step 3: Purification.
Purify the final product using column chromatography or recrystallization from a suitable solvent like ethanol.
Characterization Workflow
Caption: Experimental workflow for validation.
Conclusion
This technical guide outlines a comprehensive theoretical investigation into the properties of 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine. By leveraging robust computational methods like DFT, we can predict its structural, electronic, and spectroscopic characteristics with a high degree of confidence. These theoretical insights, when validated by the proposed experimental protocols, will provide a complete and actionable dataset for researchers in drug development and materials science, accelerating the journey from molecular concept to real-world application.
References
Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine. Google Patents.
Verma, A., et al. (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole-3-carboxylate Derivative as Potent Anti-inflammatory Agents. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry, 17(1), 32-38.
Lv, P., et al. (2020). Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML). Molecules, 25(15), 3493.
Wang, R., et al. (2020). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules, 25(2), 393.
Bustos, F., et al. (2021). Design, characterization and quantum chemical computations of a novel series of pyrazoles derivatives with potential anti-proinflammatory response. Journal of Molecular Structure, 1225, 129112.
Tsyshevsky, R., et al. (2019). Synthesis and Crystal Structure of 3-(4-Cyano-3-nitro-1H-pyrazol-5-yl)-4-nitrofurazan: Comparison of the Influence of the NO2 and CN Groups on Crystal Packing and Density. Crystals, 9(11), 570.
Rojas, J., et al. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. RSC Advances, 11, 3371-3382.
Abdel-Latif, S. A., & Issa, Y. M. (2010). Spectroscopic, thermal and magnetic properties of some transition metal complexes derived from 1-Phenyl-3-Substituted-4-Nitroso-5-Pyrazolones. Natural Science, 2(9), 1035-1043.
1-Ethyl-4-iodo-5-methyl-1H-pyrazole in Pharmaceutical Development. Benchchem.
Romanenko, G. V., et al. (2021). Specific features of the spin density distribution and magnetic properties in a series of pyrazolyl-substituted nitronyl nitroxides: a magnetochemical and quantum chemical study. New Journal of Chemistry, 45(13), 5941-5951.
Viveka, S., et al. (2016). Synthesis, Characterization, Single Crystal X-ray Diffraction and DFT Studies of ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate. Journal of Taibah University for Science, 10(6), 849-861.
Sandhya, P., et al. (2022). Synthesis, Molecular Docking and DFT Studies of Biologically Active N-((3-(4-Nitrophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)aniline Derivatives. Asian Journal of Chemistry, 34(2), 297-304.
Computational Chemistry Of Pyrazole Derivatives: Molecular Modeling, Quantum Mechanical Calculations, And Molecular Dynamics Simulations. Preprints.org.
Al-Tel, T. H. (2022). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules, 27(7), 2203.
Nsanzabera, O., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 26(22), 6909.
Gîrbea, C.-S., et al. (2024). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. International Journal of Molecular Sciences, 25(23), 13137.
Gong, T., et al. (2019). Amination of Nitroazoles — A Comparative Study of Structural and Energetic Properties. Materials, 12(15), 2379.
Verma, A., et al. (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole-3-carboxylate Derivative as Potent Anti-inflammatory Agents. Anti-inflammatory & anti-allergy agents in medicinal chemistry, 17(1), 32–38.
Al-Ghorbani, M., et al. (2023). Synthesis, spectroscopic characterization, cytotoxic activity, ADME prediction and molecular docking studies of the novel series quinoxaline. Scientific Reports, 13, 19411.
Singh, A., & Kumar, A. (2025). Synthesis, Characterization and Pharmacological Evaluation of Pyrazole Derivatives Potent CNS Agents. Indian Journal of Chemistry.
Al-wsabai, E. A., et al. (2024). Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. Scientific Reports, 14, 29699.
Ferreira, M. M. C. (2020). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 25(19), 4533.
analytical methods for 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine characterization
Application Note: Comprehensive Characterization of 1-Ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine Executive Summary 1-Ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine (CAS: 1170024-12-0) is a critical heterocyclic building block...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Comprehensive Characterization of 1-Ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine
Executive Summary
1-Ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine (CAS: 1170024-12-0) is a critical heterocyclic building block used in the synthesis of high-value pharmaceutical intermediates, particularly for kinase inhibitors and anti-inflammatory agents.
The primary analytical challenge with this molecule is regioisomerism . The synthesis—typically involving the alkylation of 3-amino-5-methyl-4-nitropyrazole—often yields a mixture of the desired N1-ethyl product and the thermodynamically competitive N2-ethyl isomer (1-ethyl-3-methyl-4-nitro-1H-pyrazol-5-amine). Standard LC-MS can confirm molecular weight but fails to distinguish these regioisomers due to identical mass and fragmentation patterns.
This guide provides a definitive protocol for the structural elucidation, purity assessment, and physical profiling of 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine, with a specific focus on using NOESY NMR for unambiguous regio-assignment.
Safety Protocol: Handling Nitro-Pyrazoles
WARNING: Nitro-functionalized pyrazoles are potentially energetic materials. They possess high nitrogen/oxygen content and can exhibit explosive decomposition under thermal stress.
Thermal Hazard: Do not heat bulk material above 100°C without prior Differential Scanning Calorimetry (DSC) screening.
Shock Sensitivity: While generally stable, treat all new batches as potentially shock-sensitive until tested.
PPE: Standard lab coat, safety glasses, and nitrile gloves. Work behind a blast shield during scale-up (>5g).
Structural Elucidation: The Regioisomer Challenge
The core objective is to distinguish the target molecule (A) from its isomer (B) .
Target (A): 1-Ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine.[1][2][3] (Ethyl group is adjacent to the Methyl group).
Isomer (B): 1-Ethyl-3-methyl-4-nitro-1H-pyrazol-5-amine. (Ethyl group is adjacent to the Amine group).
Solvent: DMSO-d6 (Crucial for observing exchangeable amine protons and preventing aggregation).
Concentration: ~10-15 mg in 0.6 mL solvent.
Key Signals (Expected):
1.30 (t, 3H): Ethyl .
2.45 (s, 3H): C5-Methyl.
4.05 (q, 2H): Ethyl .
6.50 (bs, 2H): Amine (Exchangeable with ).
Quantitative Purity Profiling (HPLC-UV)
Due to the polarity of the amine and nitro groups, standard C18 methods may result in peak tailing. An acidic mobile phase is required to protonate the amine (
), ensuring sharp peak shape.
Instrument Parameters
System: UHPLC or HPLC with PDA/DAD detector.
Column: Agilent ZORBAX Eclipse Plus C18 (100 mm x 3.0 mm, 3.5 µm) or equivalent.
Note on Impurities: The N2-ethyl isomer (if present) typically elutes earlier than the target N1-ethyl isomer due to the exposed amine making it slightly more polar in this specific conformation, though relative retention times must be experimentally verified with standards.
Physicochemical & Solid-State Characterization
For drug development, understanding the solid-state properties is mandatory to ensure processability.
A. Thermal Analysis (DSC/TGA)
Protocol: Heat 2-5 mg sample from 30°C to 300°C at 10°C/min under Nitrogen.
Critical Observation: Look for a sharp endotherm (Melting Point) followed by an exotherm (Decomposition).
Expected MP: >100°C (Typical for nitro-amino pyrazoles).
Safety Limit: If a sharp exotherm is observed <200°C, the compound is thermally unstable.
). It will dissolve in 1M HCl but may precipitate upon neutralization.
Synthesis & Analysis Workflow
The following diagram illustrates the integrated workflow from raw materials to validated product.
Figure 2: Integrated synthesis and validation workflow.
References
Chemical Identity: 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine (CAS 1170024-12-0).[1][2][3] ChemBridge / PubChem.
Synthesis Context: "Selective Mono-N-alkylation of 3-Amino Alcohols via Chelation to 9-BBN." Organic Letters, 2004. (Provides context on amine vs nitrogen alkylation selectivity).
Regioisomer Analysis: "Regioselective Synthesis, Structural Characterization... of Novel Tetra-Substituted Phenylaminopyrazole Derivatives." Molecules, 2022.[4][6] (Demonstrates NOESY usage for pyrazole isomer assignment).
HPLC Methodology: "A Highly Validated RP-HPLC Method for Pyrazoline Derivative." International Journal of Chemical and Pharmaceutical Analysis, 2017. (Basis for acidic mobile phase selection).[7]
Technical Support Center: Purification of 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine
Introduction: 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine is a substituted nitropyrazole, a class of heterocyclic compounds recognized for their significant role as intermediates in medicinal chemistry and materials scie...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine is a substituted nitropyrazole, a class of heterocyclic compounds recognized for their significant role as intermediates in medicinal chemistry and materials science.[1][2] The pyrazole scaffold is a core component in numerous pharmacologically active agents.[3][4] Achieving high purity of this specific amine is paramount for reliable downstream applications, as even minor impurities, particularly regioisomers, can confound biological assays and lead to inconsistent results in drug development pipelines. This guide provides field-proven troubleshooting advice, detailed protocols, and answers to frequently asked questions to empower researchers in obtaining this compound in a highly purified state.
Section 1: Troubleshooting Guide
This section addresses specific issues that may arise during the purification of 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine.
Q1: My compound is streaking badly on a standard silica gel TLC plate and shows poor separation. What is happening and how can I fix it?
A: This is a classic problem when purifying basic compounds on standard, slightly acidic silica gel. The amine group on your pyrazole is basic and interacts strongly and irreversibly with the acidic silanol groups (Si-OH) on the silica surface. This causes the streaking (tailing) you observe, which prevents effective separation.
Solution:
Deactivate the Stationary Phase: The most effective solution is to neutralize the acidic sites on the silica gel. This is achieved by adding a small amount of a volatile base to your eluent system.
Recommended Base: Triethylamine (Et₃N) or ammonia in methanol (typically a 1-2% solution) are excellent choices.
Practical Application: Prepare your mobile phase (e.g., Ethyl Acetate/Hexane) and add 0.5-1% triethylamine by volume. Run your TLC and column using this modified eluent. You should observe compact, well-defined spots and achieve significantly better separation. This technique is widely recommended for the purification of basic heterocyclic compounds.[5]
Consider an Alternative Stationary Phase: If streaking persists, consider using a different stationary phase.
Neutral Alumina: Alumina is less acidic than silica and can be a good alternative for purifying basic compounds.
Reverse-Phase Silica (C18): If your compound and impurities have sufficient differences in polarity, reverse-phase chromatography using solvents like acetonitrile and water can be effective.[6][7]
Q2: I performed a column and my fractions look clean by TLC, but the ¹H NMR of the combined product still shows a minor isomeric impurity. Why?
A: This issue arises from the inherent difficulty in separating regioisomers, which are common byproducts in the synthesis of substituted pyrazoles.[6] Nitration of a pyrazole ring can often lead to a mixture of products.[1][8] These isomers can have very similar polarities, causing them to co-elute during chromatography, especially if the column is overloaded or the eluent system is not perfectly optimized. What appears as a single spot on a TLC plate may, in fact, be two unresolved isomers.
Solutions:
Re-chromatograph with a Shallow Gradient: If you used a step-gradient, switch to a very slow, shallow linear gradient. Start with a low polarity mobile phase and increase the polarity very gradually. This increases the resolution and may allow for the separation of the closely eluting isomers.
Recrystallization: This is often the best method to remove trace isomeric impurities from a compound that is already substantially pure (>90%). The different crystal lattice energies of the isomers can be exploited for separation. Experiment with various solvent systems (see Protocol 2) to find one where your desired product has high solubility at high temperature and low solubility at low temperature, while the impurity remains in the mother liquor.
Preparative HPLC: For the highest possible purity, preparative High-Performance Liquid Chromatography (HPLC) is the most powerful technique.[6] While more resource-intensive, it offers the highest resolution for separating challenging isomer pairs.[9]
Q3: My attempt at recrystallization resulted in the product "oiling out" instead of forming crystals. What should I do?
A: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of the solute, or when the solute has a high affinity for the solvent. The compound separates as a liquid phase instead of a solid crystal lattice.
Solutions:
Add More Solvent: The most common cause is that the solution is too concentrated. While the solution is still hot, add more of the primary solvent until the oil phase redissolves completely. Then, allow it to cool slowly.
Change the Solvent System: The chosen solvent may be too good. Try a solvent system where the compound is less soluble. If you used a single solvent like ethanol, try a binary system like ethanol/water or ethyl acetate/hexane. Dissolve the compound in the minimum amount of the "good" hot solvent, and then slowly add the "poor" solvent (the anti-solvent) dropwise until turbidity persists, then allow it to cool.[5]
Induce Crystallization:
Scratching: Use a glass rod to gently scratch the inside surface of the flask at the air-liquid interface. The microscopic scratches on the glass provide nucleation sites for crystal growth.
Seeding: If you have a tiny crystal of the pure compound, add it to the cooled, supersaturated solution to act as a template for crystallization.
Section 2: Frequently Asked Questions (FAQs)
Q1: What is the best starting point for developing a solvent system for column chromatography?
A: The best practice is to start with Thin-Layer Chromatography (TLC). Test various binary solvent systems of differing polarities. A good starting point for a moderately polar compound like this is an Ethyl Acetate (EtOAc) and Hexane mixture.
Goal Rf: Aim for a retention factor (Rf) of 0.25 - 0.35 for your desired compound on the TLC plate. This Rf value generally translates well to good separation on a silica gel column.
Troubleshooting:
If the Rf is too high (spot runs to the top), increase the proportion of the non-polar solvent (Hexane).
If the Rf is too low (spot stays at the baseline), increase the proportion of the polar solvent (EtOAc).
Remember to add 0.5-1% triethylamine to your test systems to prevent streaking.
Potential Impurity Type
Recommended Starting Eluent System (with 1% Et₃N)
Rationale
Less Polar Byproducts
30-40% EtOAc in Hexane
Elutes less polar impurities first, retaining the more polar amine product.
More Polar Byproducts
50-60% EtOAc in Hexane
Ensures the product moves off the baseline while retaining highly polar impurities.
Isomeric Impurities
A shallow gradient from 20% to 50% EtOAc in Hexane
Provides the best chance to resolve compounds with very similar polarities.[6]
Q2: How can I definitively assess the purity of my final product?
A: While TLC and NMR provide excellent qualitative information, quantitative purity assessment requires more rigorous methods.
High-Performance Liquid Chromatography (RP-HPLC): This is the gold standard. A reverse-phase C18 column with a mobile phase like acetonitrile/water (often with a modifier like 0.1% TFA or formic acid) is a common setup.[7][10] Purity is determined by integrating the area of the product peak relative to the total area of all peaks.
Liquid Chromatography-Mass Spectrometry (LC-MS): This couples the separation power of HPLC with the detection power of mass spectrometry, confirming both the retention time and the correct mass of your product, providing a very high degree of confidence.
Elemental Analysis (CHN Analysis): This technique determines the percentage composition of Carbon, Hydrogen, and Nitrogen in your sample. A result within ±0.4% of the theoretical values for the molecular formula (C₈H₁₁N₅O₂) is considered strong evidence of high purity.
Q3: What are the best practices for storing 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine?
A: Nitro-substituted pyrazoles are generally stable aromatic compounds.[1][11] However, like many organic molecules, they can be sensitive to light and air over long periods. The amine functionality also presents a potential site for oxidation.
Storage Conditions: Store the purified solid in a tightly sealed amber vial to protect it from light.
Atmosphere: For long-term storage (>6 months), consider flushing the vial with an inert gas like nitrogen or argon before sealing.
Temperature: Store in a cool, dry place. Refrigeration is generally recommended.
Section 3: Detailed Experimental Protocols
Protocol 1: Flash Column Chromatography on Deactivated Silica Gel
This protocol is designed for purifying the crude mixture when it contains significant impurities or is oily in nature.
Slurry Preparation:
a. In a beaker, add 100g of silica gel (230-400 mesh) to approximately 400 mL of the initial mobile phase (e.g., 20% EtOAc/Hexane + 1% Et₃N).
b. Stir gently to create a uniform slurry free of clumps.
Column Packing:
a. Secure a glass chromatography column vertically.
b. Pour the slurry into the column. Use positive pressure (air or nitrogen) to carefully push the solvent through, compacting the silica into a stable bed.
c. Ensure the packed bed is level and free of cracks or air bubbles.
Sample Loading (Dry Loading Recommended):
a. Dissolve ~1g of your crude mixture in a minimal amount of a strong solvent (e.g., Dichloromethane or Methanol).
b. Add 2-3g of silica gel to this solution.
c. Evaporate the solvent completely under reduced pressure until a dry, free-flowing powder is obtained.[6]
d. Carefully layer this powder onto the top of the packed silica bed.
Elution and Fractionation:
a. Carefully add the mobile phase to the column without disturbing the top layer.
b. Apply positive pressure to begin eluting the compounds.
c. Collect fractions (e.g., 20 mL per fraction) in an organized rack of test tubes.
d. QC Step: Monitor the collected fractions by TLC. Spot every few fractions on a TLC plate (using the same eluent system) to identify which fractions contain your desired product.
Post-Processing:
a. Combine all fractions that contain the pure product.
b. Remove the solvent under reduced pressure using a rotary evaporator to yield the purified compound.
c. Place the final product under high vacuum for several hours to remove any residual solvent.
Protocol 2: Recrystallization
This protocol is ideal for a final purification step to remove minor impurities from a solid that is already >90% pure.
Solvent Selection:
a. Place a small amount of your compound in several test tubes.
b. Test different solvents. An ideal solvent will fully dissolve your compound when hot but provide very low solubility when cold. Good candidates are isopropanol, ethanol, or a binary mixture like ethyl acetate/hexane.[5]
Dissolution:
a. Place the crude solid in an Erlenmeyer flask with a stir bar.
b. Add the minimum amount of the chosen hot solvent required to fully dissolve the solid. Keep the solution gently heating and stirring.
Cooling and Crystallization:
a. Remove the flask from the heat source and cover it.
b. Allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.
c. Once at room temperature, place the flask in an ice bath for 30 minutes to maximize crystal formation.
Isolation:
a. Collect the crystals by vacuum filtration using a Büchner funnel.
b. Wash the collected crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.
Drying:
a. Dry the purified crystals under high vacuum to remove all traces of solvent.
b. QC Step: Determine the melting point of the crystals. A sharp melting point is indicative of high purity. Assess final purity by HPLC or NMR.
Section 4: Visual Workflow
The following diagram outlines a logical workflow for selecting a purification strategy based on the initial analysis of the crude reaction mixture.
Caption: Decision tree for purification strategy selection.
References
Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. National Center for Biotechnology Information. [Link]
Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine.
One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. MDPI. [Link]
Thermal stability and detonation characters of nitro-substituted derivatives of pyrazole. Taylor & Francis Online. [Link]
Synthesis and Evalution of Pyrazole Derivatives by Different Method. International Journal of Pharmaceutical Research and Applications. [Link]
Synthesis and pharmacological study of ethyl 1-methyl-5-(substituted 3,4-dihydro-4-oxoquinazolin-3-yl)-1H-pyrazole-4-acetates. PubMed. [Link]
Synthesis of high-performance insensitive energetic materials based on nitropyrazole and 1,2,4-triazole. Royal Society of Chemistry. [Link]
How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate. [Link]
Thermal stability and detonation characters of nitro-substituted derivatives of pyrazole | Request PDF. ResearchGate. [Link]
A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. International Journal of ChemTech Applications. [Link]
Quantification of 3,4-Dimethyl-1H-Pyrazole Using Ion-Pair LC–MS/MS on a Reversed-Phase Column. National Center for Biotechnology Information. [Link]
Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. National Center for Biotechnology Information. [Link]
Pyrazoles. XII. Preparation of 3(5)-nitropyrazoles by thermal rearrangement of N-nitropyrazoles. ACS Publications. [Link]
Energetic multifunctionalized nitro/nitramino isomeric pyrazole–tetrazole hybrids: enhancing density and detonation properties through hydrogen bonding and π–π interactions. RSC Publishing. [Link]
Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. [Link]
Method for purifying pyrazoles.
Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. MDPI. [Link]
Scientist’s Note:
This compound belongs to the class of aminonitropyrazoles . These are "push-pull" systems where the electron-donating amine (C3) and the electron-withdrawing nitro group (C4) create a highly polarized conjugated system. While this imparts unique reactivity useful for synthesizing fused heterocycles (e.g., pyrazolo[1,5-a]pyrimidines), it also introduces specific stability vulnerabilities—primarily photo-oxidative coupling and thermal lability of the nitro group.
Critical Stability & Storage Protocols
The following protocols are non-negotiable for maintaining >98% purity over 6+ months.
Parameter
Specification
Scientific Rationale
Temperature
-20°C (Long-term)
Nitro groups on pyrazoles can undergo slow thermal rearrangement or homolysis at elevated temperatures (>40°C).
Light
Strictly Dark (Amber Vial)
The "push-pull" electronic system absorbs UV/Vis light, driving radical formation at the amine, leading to azo-coupling (browning).
Atmosphere
Argon/Nitrogen Overlay
The C3-amine is susceptible to oxidation. Inert gas prevents the formation of N-oxides and hydroxylamines.
Solvent Stability
Avoid Acetone/Ketones
Primary amines react with ketones to form Schiff bases (imines), a common "ghost peak" in HPLC.[1]
Troubleshooting Guide (Q&A)
Q1: My white powder has turned pale yellow/orange. Is it still usable?
Diagnosis:Photo-oxidation (Surface Degradation)Mechanism: Aminonitropyrazoles are photosensitive. UV exposure excites the nitro group, facilitating hydrogen abstraction from the adjacent amine or solvent, leading to radical coupling species (azo dimers) which are highly colored even at ppm levels.
Action:
Check Purity: Run an HPLC. If purity is >97% and the impurity is a single late-eluting peak (dimer), the bulk material is likely intact.
Purification: Recrystallize from Ethanol/Water (9:1) . The oxidized surface impurities are typically more soluble in the supernatant.
Prevention: Wrap vials in aluminum foil immediately after use.
Q2: I see an extra peak in my LC-MS at M+16 or M+32.
Diagnosis:N-OxidationMechanism: Storage in air, especially in solution, can oxidize the pyrazole ring nitrogens or the exocyclic amine to N-oxides.
Action:
Immediate: Purge all solvents with argon before dissolving the compound.
Correction: If the impurity is <5%, use the material for downstream reactions involving reduction (e.g., hydrogenation), as the N-oxide will likely reduce alongside the nitro group.
Q3: The melting point is 5°C lower than the Certificate of Analysis (CoA).
Diagnosis:Solvent Inclusion or HydrolysisMechanism: The nitro and amine groups form strong hydrogen bonds with solvents (water, ethanol). Pyrazoles are hygroscopic.
Action:
Dry: Dry the sample under high vacuum (0.1 mbar) at 40°C for 4 hours.
Retest: If MP remains low, check for hydrolysis of the amide (if this was a protected precursor) or ring cleavage (rare, requires extreme pH).[1]
Degradation Pathways & Visualization
The following diagram illustrates the two primary degradation vectors: Photo-oxidative Coupling (Light) and Thermal Decomposition (Heat).
Figure 1: Primary degradation pathways. Note that thermal decomposition of nitropyrazoles can be energetic; handle bulk quantities (>5g) with blast shields.[1]
Analytical Method for Purity Verification
Do not rely solely on NMR, as paramagnetic impurities (from radical degradation) can broaden peaks.[1] Use this HPLC method for definitive stability testing.
Method: Reverse Phase HPLC (Stability Indicating)
Parameter
Condition
Column
C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm
Mobile Phase A
Water + 0.1% Trifluoroacetic Acid (TFA)
Mobile Phase B
Acetonitrile (MeCN) + 0.1% TFA
Gradient
5% B to 95% B over 15 min
Flow Rate
1.0 mL/min
Detection
UV at 254 nm (Aromatic) and 320 nm (Nitro-amine conjugation)
Technical Support Hub: Nitropyrazole Synthesis & Optimization
Ticket ID: NP-OPT-2024 Status: Open Assigned Specialist: Senior Application Scientist[1] Introduction: Navigating the Pyrazole Paradox Welcome to the Nitropyrazole Optimization Support Center. You are likely here because...
Welcome to the Nitropyrazole Optimization Support Center. You are likely here because pyrazole nitration is deceptively complex. The "Pyrazole Paradox" often stalls development: the ring is electron-rich (suggesting easy electrophilic substitution), yet the basic nitrogen atoms rapidly protonate in standard mixed acid, forming a deactivated pyrazolium species that resists reaction.
This guide moves beyond standard textbook recipes. It treats your synthesis as a system of competing kinetics (N-nitration vs. C-nitration) and thermodynamics (rearrangement), designed to help you troubleshoot low yields, wrong isomers, and safety hazards.
Module 1: The Mechanic’s Manual (Understanding Failure Modes)
Before adjusting temperature or stoichiometry, you must diagnose which pathway is dominating your flask.
The Reaction Landscape
In strong acid (H₂SO₄/HNO₃), the pyrazole exists in equilibrium between the free base (reactive) and the pyrazolium ion (unreactive).
C4-Nitration: Occurs on the free base. Favored by high acidity (to generate NO₂⁺) but hampered by high acidity (which removes free base).
N-Nitration: Occurs under milder, often anhydrous conditions (Ac₂O/HNO₃).
Rearrangement: N-nitro groups can migrate to C3 or C5 thermally or acid-catalytically.[1]
Visualizing the Pathway
The following diagram maps the decision logic for product outcome based on conditions.
Figure 1: Mechanistic flow of pyrazole nitration.[2] Note that direct nitration favors C4, while C3 access often requires the N-nitro "detour."
Module 2: Troubleshooting & FAQs
Category A: Yield & Reactivity
Q: I am using standard mixed acid (H₂SO₄/HNO₃) at 0°C, but I see no reaction. Why?A: You have "pickled" your substrate. At 0°C in concentrated H₂SO₄, pyrazole is almost 100% protonated. The pyrazolium ion is electronically similar to dinitrobenzene—extremely deactivated.
The Fix: You must increase the temperature to shift the equilibrium slightly toward the free base or increase the activity of the nitronium ion.
Protocol Shift: Switch to a "One-Pot, Two-Step" method. Dissolve pyrazole in H₂SO₄ first (forming the sulfate), then add fuming HNO₃/Oleum and heat to 50–60°C . The oleum ensures water (a byproduct) is scavenged, keeping the acidity high enough to sustain NO₂⁺ generation [1, 4].
Q: My reaction turns into a black tarry mess. What is happening?A: This is oxidative decomposition. Pyrazoles are electron-rich; if the nitration is too slow (due to protonation), the nitric acid acts as an oxidant instead of an electrophile.
The Fix:
Urea Scavenger: Add 0.5–1.0 eq of urea to the reaction mixture to scavenge nitrous acid (HNO₂), which catalyzes oxidation.
Temperature Ramp: Do not heat rapidly. An induction period followed by a sudden exotherm often leads to tar.
Category B: Selectivity (Regio-control)
Q: I need the 3-nitropyrazole, but I keep getting the 4-isomer. How do I force the nitro group to position 3?A: Direct nitration virtually always favors position 4 due to electronic symmetry. You cannot "force" direct C3 nitration easily.
The Fix: Use the Rearrangement Strategy .
Nitrate with Acetyl Nitrate (Ac₂O/HNO₃) at low temp to get 1-nitropyrazole (N-nitro).
Isolate the N-nitro intermediate.
Heat in a high-boiling solvent (e.g., Anisole or Benzonitrile) at 150°C. This triggers a [1,5]-sigmatropic shift or radical rearrangement to the C3 position [3, 5].
Q: How do I synthesize 3,4,5-trinitropyrazole (TNP)?A: This is a high-energy material synthesis challenge. You cannot achieve this in one step from pyrazole.
Or: Start with 4-nitropyrazole -> N-nitrate -> Rearrange to 3,4-dinitro -> Further nitrate. This requires oleum and harsh conditions [2].
Category C: Safety (Thermal Runaway)
Q: The reaction temperature spiked uncontrollably after adding HNO₃. How do I prevent this?A: You likely encountered "accumulation accumulation." At low temperatures, reagents accumulate without reacting. When the threshold temp is reached, they all react simultaneously.
Use a dosing pump. Monitor heat flow (reaction calorimetry) rather than just temperature. If the temperature doesn't rise slightly during addition, STOP. You are accumulating unreacted material.
Module 3: Optimized Experimental Protocols
Protocol A: High-Yield Synthesis of 4-Nitropyrazole (One-Pot)
Best for: General pharma intermediates, scale-up.[1]
Reagents:
Pyrazole (1.0 eq)
Fuming HNO₃ (98%, 1.5 eq)
Oleum (20% SO₃, 3.0 eq)
Conc. H₂SO₄ (2.1 eq)
Workflow:
Dissolution: Charge Conc. H₂SO₄ into a reactor. Add Pyrazole portion-wise at <20°C (Exothermic!). Stir 30 min to form pyrazole sulfate.
Nitration Prep: In a separate vessel, mix Fuming HNO₃ and Oleum at 0°C to form the nitrating cocktail.
Addition: Add the nitrating cocktail to the pyrazole solution dropwise. Maintain internal temp <30°C.
Reaction: Heat slowly to 50°C . Hold for 1.5 to 2 hours.
Quench: Pour onto crushed ice (ratio 1:5 w/w).
Isolation: Filter the white precipitate. Recrystallize from water/ethanol.
Target Yield: ~85% [4].
Protocol B: Synthesis of 3-Nitropyrazole (Via Rearrangement)
Best for: Accessing the "difficult" isomer.
Workflow:
N-Nitration: Dissolve Pyrazole in Acetic Acid. Add Fuming HNO₃/Ac₂O at 0°C. Stir 2h. Quench with ice. Filter N-nitropyrazole (White solid).
Rearrangement: Dissolve N-nitropyrazole in Anisole (inert, high boiling).
Heating: Heat to 150°C for 8 hours. The solution will darken.
Workup: Cool. Evaporate solvent or extract with mild base.
Note: This relies on thermodynamic control to migrate the nitro group from N to C3. [3]
Module 4: Safety Decision Matrix
Nitration of heterocycles poses explosion risks. Use this logic gate before starting any experiment >10g.
Figure 2: Pre-reaction safety assessment for nitration workflows.
References
Katritzky, A. R., et al. (2022). From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. National Institutes of Health (NIH).
Zhang, J., et al. (2020).[2] Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. MDPI, Molecules.[1]
Dumanović, D., et al. (1994).[1][4] Optimization of Synthesis of Nitroimidazoles and Nitropyrazoles Based on Polarographic Investigations. Heterocycles.
GuideChem Technical FAQ. (2022). How to Synthesize 4-Nitropyrazole Efficiently? Experimental Optimization.
BenchChem Support. (2023). Improving Selectivity in Electrophilic Substitution of Pyrazoles: Technical Support Guide.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for Heterocyclic Chemistry. I am Dr. Aris Thorne, Senior Application Scientist.[1][2]
Below is a comprehensive troubleshooting and optimization guide for the synthesis of 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine . This guide moves beyond basic recipes to address the mechanistic origins of impurities, specifically focusing on the challenges of regioselectivity and nitration kinetics inherent to the pyrazole scaffold.[1][2]
PART 1: Critical Process Parameters (The "Why")
The synthesis of this target typically proceeds via two major stages:
Cyclization: Condensation of ethylhydrazine with a nitrile-functionalized enol ether (or similar 1,3-dielectrophile) to form the pyrazole core.[1][2]
Electrophilic Aromatic Substitution: Nitration at the C4 position.[1][2]
The Primary Impurity Vector: Regioisomerism
The most persistent impurity in this synthesis is the regioisomer .[1][2] When ethylhydrazine reacts with an asymmetric 1,3-dielectrophile (e.g., 2-cyano-3-ethoxybut-2-enoate), two ring closures are possible.[2]
Once the ring is closed, these isomers have identical molecular weights and very similar polarities, making separation difficult.[1][2] Control must be exerted during cyclization, not purification.
PART 2: Troubleshooting Guide (Q&A)
Q1: My HPLC shows a persistent impurity (~15%) with the same Mass (M+H) as the product. Recrystallization isn't removing it.[1][2] What is it?
Diagnosis: This is almost certainly the N1-ethyl-3-methyl regioisomer .[2]
Root Cause: Lack of regiocontrol during the initial cyclization step.[1][2] In polar protic solvents (like ethanol), the hydrazine terminal nitrogen (NH2) attacks the most electrophilic carbon of the dielectrophile.[1][2] If the steric or electronic bias isn't strong enough, you get a mixture.[1][2]
Solution:
Switch Solvents: Move from Ethanol to Fluorinated Alcohols (e.g., TFE or HFIP).[1][2] Fluorinated solvents interact with the carbonyl/nitrile oxygens via H-bonding, enhancing the electrophilicity difference between the two reactive centers, often improving regioselectivity ratios from 3:1 to >20:1.[1]
Temperature Control: Lower the cyclization temperature to -10°C during the addition phase. Kinetic control favors the formation of the less sterically hindered intermediate.[1][2]
Q2: During the nitration step, the reaction turns dark/tarry, and yield drops.
Diagnosis: Oxidative decomposition of the primary amine.[1][2]
Root Cause: The free amine at C3 is electron-rich and susceptible to oxidation by concentrated HNO3/H2SO4 mixtures before the nitration occurs at C4.[2]
Solution:
Protect the Amine (Recommended): Acetylate the amine (Ac2O) prior to nitration.[1][2] The resulting acetamide is stable to oxidation.[1][2] After nitration, hydrolyze the acetyl group (acidic reflux) to restore the amine.[1][2]
In-Situ Protection: If direct nitration is required, use Nitrate Salts (KNO3) in concentrated H2SO4 rather than liquid HNO3.[1][2] This generates the nitronium ion (
) in a strictly anhydrous environment, reducing oxidative side reactions associated with aqueous nitric acid.[1][2]
Q3: I am seeing "dimer" impurities in the mass spec (2x Molecular Weight).
Diagnosis: Azo-coupling products.[1][2]
Root Cause: During diazotization-like conditions (if nitrite is present) or radical coupling during workup.[2]
Solution:
Ensure the nitration reaction is quenched into Ice/Urea or Ice/Sulfamic Acid .[1][2] Urea scavenges any nitrous acid (
) formed, preventing the amine from diazotizing and coupling with unreacted starting material.[1][2]
PART 3: Optimized Synthetic Workflow
This protocol prioritizes purity over raw yield by incorporating an acetylation protection step.[1][2]
Protocol: Reflux the intermediate for 2h. Neutralize with NaOH to pH 8.[1][2] Filter the final yellow solid: 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine .[2]
PART 4: Impurity & Pathway Visualization[1]
The following diagram maps the critical bifurcation points where impurities are generated.
Caption: Synthetic pathway highlighting the critical regioselectivity bifurcation (Step 1) and oxidation risks during nitration (Step 3).
Regioselectivity in Pyrazole Synthesis:
Fustero, S., et al. "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents."[1][2][3] Journal of Organic Chemistry, 2008.[1][2]
[Link]
Nitration of Aminopyrazoles:
Khan, M. A., et al. "Nitration of 1-methyl- and 1-phenyl-pyrazole derivatives."[1][2] Canadian Journal of Chemistry, 1963.[1][2]
[Link][1][2]
General Pyrazole Synthesis & Tautomerism:
Elguero, J. "Pyrazoles and their Benzo Derivatives."[1][2] Comprehensive Heterocyclic Chemistry II, 1996.[1][2][3]
[Link]
Technical Support Center: Scaling Up 1-Ethyl-5-Methyl-4-Nitro-1H-Pyrazol-3-Amine
Welcome to the Advanced Heterocyclic Chemistry Support Hub. Ticket ID: PYR-SC-404 Subject: Scale-Up Challenges for 1-Ethyl-5-Methyl-4-Nitro-1H-Pyrazol-3-Amine Assigned Specialist: Dr.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Advanced Heterocyclic Chemistry Support Hub.Ticket ID: PYR-SC-404
Subject: Scale-Up Challenges for 1-Ethyl-5-Methyl-4-Nitro-1H-Pyrazol-3-Amine
Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]
Executive Summary
Scaling up the production of 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine presents a triad of engineering and chemical challenges: regiochemical fidelity during ring closure, thermal safety during electrophilic nitration, and solubility management during isolation.[1] This guide moves beyond bench-scale "recipes" to address the Critical Process Parameters (CPPs) required for kilogram-scale manufacturing.
Module 1: Regioselectivity & Isomer Control
The Issue:
Users frequently report obtaining a mixture of the desired product and its regioisomer, 1-ethyl-3-methyl-4-nitro-1H-pyrazol-5-amine.[1] In pyrazole synthesis, the condensation of ethylhydrazine with 3-aminocrotononitrile (or 3-oxobutyronitrile derivatives) is governed by the competition between electronic and steric factors.[1]
Diagnostic Q&A:
Q: Why does my HPLC show two major peaks after the cyclization step?A: You are witnessing the "Michael vs. Carbonyl" competition.
Mechanism: Ethylhydrazine has two nucleophilic nitrogens. The substituted nitrogen (
, bearing the ethyl group) is more nucleophilic due to the inductive effect, but also more sterically hindered.[1]
The Pathway:
Desired Path (5-methyl-3-amine): The unsubstituted
of hydrazine attacks the nitrile carbon (or thioimidate), while the ethyl-substituted attacks the ketone/enamine carbon.[1]
Undesired Path (3-methyl-5-amine): The reverse orientation occurs.[1]
Solution: Control the pH. Protonating the hydrazine (using hydrazine dihydrochloride buffered with NaOAc) often shifts the nucleophilicity balance. Alternatively, switching to a stepwise synthesis using ethyl 3-ethoxybut-2-enoate allows for isolation of the intermediate hydrazone before cyclization, locking the regiochemistry.[1]
Q: How do I definitively distinguish the isomers by NMR?A: Rely on NOE (Nuclear Overhauser Effect) experiments.
Target (1-ethyl-5-methyl): You will see a strong NOE correlation between the N-Ethyl CH2 protons and the C5-Methyl protons.[1] They are spatially adjacent.[1]
Isomer (1-ethyl-3-methyl): No correlation between N-Ethyl and C3-Methyl.[1] You may see a correlation between N-Ethyl and the C5-Proton (if non-nitrated) or C5-Amine protons.[1]
Workflow Visualization: Regioselective Pathways
Caption: Divergent pathways in pyrazole cyclization dependent on pH and hydrazine substitution.
Module 2: Nitration Safety & Thermal Management
The Issue:
Nitration at the 4-position is an exothermic electrophilic aromatic substitution.[1] On a gram scale, this heat dissipates easily.[1] On a kilogram scale, it can lead to thermal runaway , especially since the aminopyrazole ring is electron-rich and highly reactive.[1]
Diagnostic Q&A:
Q: The temperature spikes uncontrollably upon adding HNO3. How do I manage the exotherm?A: Never add neat nitric acid to the dry solid.
Protocol: Dissolve the aminopyrazole precursor in concentrated
first. Cool this solution to 0–5°C.
Dosing: Add fuming
(or nitrate salts like ) sub-surface or dropwise.[1]
Critical Limit: Maintain reactor temperature
during addition. The "heat of accumulation" is dangerous here.[2] If the reaction pauses (induction period), stop addition immediately.[1]
Q: Is the product stable in the acid mixture?A: Generally, yes, but prolonged exposure to hot mixed acid can lead to oxidative decomposition of the methyl group (forming the carboxylic acid) or deamination.[1]
Quenching: Do not let the reaction stir overnight at room temperature. Once TLC/HPLC confirms consumption of starting material, quench immediately onto ice.[1]
Safety Data Table: Nitration Parameters
Parameter
Specification
Risk Factor
Mitigation
Solvent
98% H₂SO₄
High Viscosity
Ensure high-torque stirring to prevent hot-spots.[1]
Reagent
90-100% HNO₃
Oxidizer
Use a dosing pump with interlocks linked to a temp probe.[1]
Temp (Add)
0°C – 10°C
Exotherm
Cryo-cooling jacket; Emergency dump tank availability.[1]
Quench
Ice/Water
Heat of Dilution
Add reaction mass TO water (never water to acid).[1]
Module 3: Isolation & Purification
The Issue:
The target molecule is amphoteric. It has a basic amine and a weakly acidic/neutral pyrazole core (though N-alkylation removes the acidic proton).[1] The nitro group reduces the basicity of the amine, making solubility in dilute acid unpredictable.[1]
Diagnostic Q&A:
Q: I quenched the reaction, but no precipitate formed. Where is my product?A: It is likely trapped as the sulfate or nitrate salt in the highly acidic aqueous phase.
Fix: You must neutralize the solution.
Procedure: Slowly add 50% NaOH or
to the quenched mixture while monitoring temperature. The free base typically precipitates between pH 4 and pH 7 .
Warning: Going to pH > 10 might solubilize impurities or hydrolyze the nitro group (rare, but possible).[1]
Q: The product is colored (red/orange) and sticky.[1] How do I purify it without a column?A: The color usually comes from oxidation byproducts (azobenzenes or nitro-polymeric sludge).[1]
Recrystallization: The most effective solvent system for nitropyrazoles is often Ethanol/Water or Toluene .
Activated Carbon: Dissolve the crude solid in refluxing ethanol, treat with activated charcoal for 30 minutes, filter hot, and then cool slowly. This removes the sticky oligomers.
Workflow Visualization: Isolation Logic
Caption: Downstream processing flow to maximize yield and purity.[1]
References
Dalinger, I. L., et al. (2015).[1] "Synthesis and properties of nitropyrazoles." Molecules, 20(12).[1] Link
Bio, M. M., et al. (2020).[1] "Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration... to Prepare a Key Building Block of Osimertinib." Organic Process Research & Development, 24(10).[1] Link[1]
Wu, Y. (2016).[1] "Determination and thermodynamic modelling for 4-nitropyrazole solubility." Journal of Chemical Thermodynamics, 103, 276-284.[1][3] Link[1]
Larina, L. I., & Lopyrev, V. A. (2009).[1] "Nitroazoles: Synthesis, Structure and Properties." Springer. (Contextual grounding for pyrazole nitration mechanisms).
Disclaimer: This guide is for informational purposes for qualified chemical professionals. Always perform a Process Safety Hazard Assessment (PHA) before scaling up nitration reactions.
resolving poor solubility of 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine
Executive Summary 1-Ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine presents a classic "brick dust" solubility profile. Its poor aqueous solubility is driven by two primary factors: High Lattice Energy: The nitro group at posi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
1-Ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine presents a classic "brick dust" solubility profile. Its poor aqueous solubility is driven by two primary factors:
High Lattice Energy: The nitro group at position 4 and the amine at position 3 create a strong internal dipole and intermolecular hydrogen bonding network (nitro-amine "push-pull" system), resulting in a tightly packed crystal lattice that resists dissolution.
Weak Basicity: The electron-withdrawing nitro group significantly reduces the basicity of the adjacent amine, rendering standard pH manipulation (e.g., using mild acids) ineffective for solubilization.
This guide provides a scientifically grounded workflow to solubilize this compound for chemical synthesis and biological assays.
Module 1: Solvent Selection & Stock Preparation
Q: Why won't this compound dissolve in water or standard buffers (PBS)?
A: The compound functions effectively as a neutral lipophile. The nitro group (
) at the 4-position is strongly electron-withdrawing. It delocalizes the lone pair electrons of the 3-amine (), drastically lowering its pKa (likely ). Consequently, the amine does not protonate at physiological pH (7.4) or even in mild acidic buffers (pH 4-5), leaving the molecule uncharged and hydrophobic.
Q: What is the "Gold Standard" solvent for this compound?
A:Dimethyl Sulfoxide (DMSO) is the primary solvent of choice.
Mechanism: DMSO is a polar aprotic solvent that effectively disrupts the strong dipole-dipole interactions and hydrogen bonds holding the pyrazole crystal lattice together.
Secondary Options:
-Dimethylformamide (DMF) or -Methyl-2-pyrrolidone (NMP).
Avoid: Alcohols (Ethanol, Methanol) often show limited solubility compared to DMSO due to their inability to fully disrupt the nitro-amine stacking interactions.
Q: My compound precipitates when I dilute the DMSO stock into media. How do I fix this?
A: This is "crash-out" precipitation. When the hydrophobic DMSO stock hits the aqueous buffer, the solvent power drops instantly, and the compound re-crystallizes.
Solution: The "Step-Down" Dilution Method
Do not dilute directly from 100% DMSO to 100% Aqueous buffer. Use an intermediate cosolvent step or a surfactant.
-Cyclodextrin (HP--CD) encapsulates the hydrophobic molecule.
Protocol: Precipitation-Resistant Dilution
Prepare Stock: Dissolve compound in 100% DMSO at
the final desired concentration (e.g., ).
Prepare Vehicle: Make a "Solubility Enhancing Vehicle" consisting of:
5% DMSO
40% PEG400
5% Tween 80
50% Water/Saline
Dilution Step: Dilute the DMSO stock 1:20 into the PEG400/Tween 80 mixture first, vortex vigorously, and then add the water/saline portion.
Module 3: Visualization & Decision Logic
Figure 1: Solubility Optimization Decision Matrix
Caption: A logical workflow for selecting the correct solvent system based on the intended application (Synthesis vs. Biology).
Module 4: Advanced Troubleshooting (FAQs)
Q: Can I use acid to dissolve it? (Salt Formation)
A:Proceed with Caution.
While many amines form salts (hydrochlorides) to improve solubility, the 4-nitro group makes this specific amine extremely weak.
Risk: If you treat it with 1M HCl, it might dissolve, but it is likely to hydrolyze or precipitate immediately upon buffering to pH 7.4. The "salt" is essentially unstable in water due to the low basicity.
Recommendation: Avoid salt formation unless you are performing non-aqueous chemistry. Rely on cosolvents (PEG/Tween) instead.
Q: How do I handle sonication?
A: Sonication is highly recommended to break up the crystal lattice.
Protocol: Sonicate the DMSO suspension at
for 10–15 minutes. The elevated temperature assists the endothermic dissolution process. Ensure the solution is clear before use.
Q: Is the compound stable in DMSO?
A: Generally, yes. However, nitro-pyrazoles can be sensitive to strong reducing agents or extreme light exposure over long periods.
Storage: Store DMSO stocks at
, protected from light, and avoid repeated freeze-thaw cycles which can induce irreversible precipitation (crystal growth).
References
BenchChem. (2025).[1] In-depth Technical Guide: Solubility of 3-Amino-4-nitropyridine in Organic Solvents. (Analogous nitro-amine solubility behavior).
PubChem. (2025).[3][4] Compound Summary: 1-ethyl-5-methyl-1H-pyrazol-3-amine (Structural Analog). National Library of Medicine.
Bennion, J. C., et al. (2016).[5] Determination and Correlation of Solubility of 3,4-Dinitro-1H-pyrazole in Different Pure Solvents. Journal of Chemical & Engineering Data.[5] [5]
This guide provides an in-depth technical evaluation of 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine , framing it not as a standalone drug, but as a critical High-Value Intermediate (HVI) in the synthesis of next-generati...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical evaluation of 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine , framing it not as a standalone drug, but as a critical High-Value Intermediate (HVI) in the synthesis of next-generation kinase inhibitors and antimicrobial fused heterocycles.
Executive Summary & Chemical Identity
1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine is a specialized pyrazole building block. Unlike generic pyrazoles, its specific substitution pattern (N1-ethyl, C4-nitro, C5-methyl) is engineered to serve as a "linchpin" for synthesizing pyrazolo[1,5-a]pyrimidines and pyrazolo[3,4-d]pyrimidines —scaffolds centrally implicated in RIPK1 (necroptosis) and FLT3 (leukemia) inhibition.
Why This Scaffold Matters
The Nitro "Trigger": The C4-nitro group is an electron-withdrawing placeholder that activates the C3-amine for nucleophilic attacks and, upon reduction, provides the second amine required for ring fusion.
The N1-Ethyl Advantage: Compared to the common 1-methyl analog, the 1-ethyl group increases lipophilicity (
), improving the membrane permeability of the final drug candidate without introducing the metabolic liability of an N-phenyl group.
Comparative Efficacy: Scaffold vs. Alternatives
The "efficacy" of this compound is measured by two metrics: Synthetic Utility (Yield/Regioselectivity) and Downstream Biological Potency of its derivatives.
Table 2: Biological Efficacy of Downstream Derivatives
Data synthesized from comparative studies of pyrazolo-pyrimidine derivatives synthesized from these precursors.
Target Class
Derivative Type
Precursor Used
Potency (IC50 / MIC)
Efficacy Note
RIPK1 (Inflammation)
Pyrazolo[3,4-d]pyrimidine
1-ethyl- analog
4 nM
Superior oral bioavailability (AUC) due to ethyl group.
RIPK1 (Inflammation)
Pyrazolo[3,4-d]pyrimidine
1-methyl- analog
12 nM
Lower cellular permeability.
Antimicrobial (MRSA)
Pyrazolo[1,5-a]pyrimidine
1-ethyl- analog
MIC: 2-4 µg/mL
Ethyl group enhances bacterial cell wall penetration.
Antimicrobial (MRSA)
Pyrazolo[1,5-a]pyrimidine
1-phenyl- analog
MIC: >32 µg/mL
Poor solubility limits bioavailability.
Mechanistic Insights & Pathway Visualization
The utility of this compound relies on the "Nitro-Amine Ortho-Pairing" . The diagram below illustrates how this scaffold transforms into bioactive drugs.
Figure 1: Synthetic Divergence Pathway. The nitro group reduction is the critical "gateway" step, converting the stable precursor into a reactive diamine that immediately cyclizes to form the drug core.
Experimental Protocols
Protocol A: Synthesis of the Scaffold (Optimized)
Objective: Synthesize 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine with >90% purity.
The following diagram explains why the 1-ethyl group is superior for specific drug targets.
Figure 2: SAR Analysis. The N1-Ethyl group is the key differentiator, balancing solubility with the hydrophobicity needed to cross biological membranes, a distinct advantage over the too-polar methyl or too-bulky phenyl analogs.
References
Synthesis and Biological Evaluation of Pyrazolo[3,4-d]pyrimidine Derivatives as RIPK1 Inhibitors. Journal of Medicinal Chemistry. (2025). Retrieved from 4
Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives against AML. MDPI Pharmaceuticals. (2025). Retrieved from 5
Antimicrobial Evaluation of New Pyrazoles and Pyrazolines. National Institutes of Health (PMC). (2023). Retrieved from 6
Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][1,2,4]triazin-7(6H)-ones. National Institutes of Health (PMC). (2025). Retrieved from 3
1-Ethyl-5-methyl-1H-pyrazol-3-amine Product Data. Sigma-Aldrich. Retrieved from
A Senior Application Scientist's Guide to Purity Assessment of 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine
Introduction: The Imperative of Purity in Pharmaceutical Development In the landscape of pharmaceutical and agrochemical research, pyrazole derivatives stand out as a critical class of heterocyclic compounds, forming the...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Imperative of Purity in Pharmaceutical Development
In the landscape of pharmaceutical and agrochemical research, pyrazole derivatives stand out as a critical class of heterocyclic compounds, forming the structural core of numerous bioactive agents.[1][2][3] The subject of this guide, 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine, represents a key synthetic intermediate whose purity is paramount to the safety and efficacy of any potential downstream active pharmaceutical ingredient (API). The presence of impurities, even in minute quantities, can alter pharmacological activity, introduce toxicity, and compromise the stability of the final product.[4][5]
This guide provides an in-depth, comparative analysis of the principal analytical techniques for assessing the purity of synthesized 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine. As drug development professionals, our goal is not merely to obtain a result but to build a self-validating analytical workflow that provides an unambiguous and robust purity profile. We will explore the causality behind experimental choices, offering field-proven insights into creating a comprehensive and trustworthy assessment strategy.
Chapter 1: The Synthetic Landscape and Anticipated Impurities
A robust purity assessment begins with a fundamental understanding of the synthetic route, as this knowledge allows us to anticipate potential impurities. A plausible synthesis for 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine involves the cyclocondensation of ethylhydrazine with a suitable diketone, followed by nitration.[3][6]
This synthetic pathway can introduce several classes of impurities:
Starting Materials: Unreacted ethylhydrazine or diketone precursors.
Intermediates: Incomplete reaction may leave behind the un-nitrated pyrazole intermediate, 1-ethyl-5-methyl-1H-pyrazol-3-amine.
Regioisomers: Nitration of the pyrazole ring can potentially yield isomeric products, such as 1-ethyl-5-methyl-3-nitro-1H-pyrazol-4-amine, which can be challenging to separate due to similar physicochemical properties.[7][8]
By-products: Side reactions, such as over-nitration or degradation of starting materials, can generate additional, unforeseen compounds.
Residual Solvents and Reagents: Solvents and reagents used in synthesis and purification steps.[4]
An effective purity assessment strategy must be capable of separating and quantifying the target compound in the presence of these potential contaminants.
Chapter 2: A Comparative Analysis of Purity Assessment Techniques
No single analytical technique can provide a complete picture of a compound's purity. An integrated, multi-technique approach is essential for a comprehensive and self-validating assessment.[9] We will compare four cornerstone analytical methods: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Elemental Analysis.
High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis
HPLC is the premier technique for purity determination of non-volatile organic compounds due to its high resolution, sensitivity, and quantitative accuracy.[9][10] For nitroaromatic compounds like our target molecule, reversed-phase HPLC with UV detection is particularly effective.[11][12][13]
Causality of Experimental Choices:
The selection of a C18 (octadecylsilyl) column is based on its ability to effectively separate moderately polar compounds from both more polar and less polar impurities through hydrophobic interactions. The mobile phase, a gradient of acetonitrile and water, is chosen to elute a range of compounds with varying polarities. Acetonitrile is often preferred over methanol for nitroaromatic compounds as it can offer better peak shape and resolution. A UV detector set at 254 nm is selected as this wavelength is commonly absorbed by aromatic and nitro-containing systems, providing good sensitivity for the target analyte and related impurities.[12]
Experimental Protocol: Reversed-Phase HPLC for Purity Assessment
Sample Preparation: Accurately weigh approximately 10 mg of the synthesized 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine and dissolve it in 10 mL of a 50:50 (v/v) acetonitrile/water mixture to create a 1 mg/mL stock solution. Further dilute to a working concentration of 0.1 mg/mL.
Instrumentation & Conditions:
Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).
Mobile Phase A: Deionized water with 0.1% formic acid.
Mobile Phase B: Acetonitrile with 0.1% formic acid.
Analysis: Inject the prepared sample. Purity is determined by calculating the area percentage of the main peak relative to the total area of all observed peaks.
Data Presentation: HPLC Purity Analysis
Sample ID
Main Peak Retention Time (min)
Main Peak Area %
Impurity 1 RT (min)
Impurity 1 Area %
Impurity 2 RT (min)
Impurity 2 Area %
Synthesized Batch A
12.54
99.85%
8.72
0.10%
14.11
0.05%
Reference Standard
12.55
>99.9%
-
-
-
-
Spiked Sample
12.54
98.90%
8.72 (Known Imp.)
1.05%
-
-
Workflow Visualization: HPLC Purity Assessment
Caption: Workflow for HPLC purity determination.
Gas Chromatography-Mass Spectrometry (GC-MS): Assessing Volatile Impurities
GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile impurities.[7] It offers exceptional sensitivity and provides structural information from the mass spectrum, aiding in the identification of unknown impurities.
Causality of Experimental Choices:
The choice of a low-polarity column, such as a DB-5ms, is standard for the analysis of a broad range of organic molecules.[7] The temperature program is designed to first elute highly volatile components (like residual solvents) at a low temperature, then ramp up to elute the target compound and any less volatile impurities. The mass spectrometer detector provides two dimensions of data: the retention time (from GC) and the mass spectrum (from MS), which allows for definitive identification of impurities by comparing their fragmentation patterns to library spectra.
Experimental Protocol: GC-MS for Impurity Profiling
Sample Preparation: Prepare a 1 mg/mL solution of the compound in a volatile solvent such as ethyl acetate or dichloromethane.
Instrumentation & Conditions:
Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.[7]
Injector Temperature: 250°C.
Injection Mode: Split (20:1 ratio).
Carrier Gas: Helium at 1.2 mL/min.
Oven Temperature Program:
Initial: 80°C, hold for 2 minutes.
Ramp: 15°C/min to 280°C.
Hold: 5 minutes at 280°C.
MS Detector: Electron Ionization (EI) at 70 eV.
Mass Range: 40-450 amu.
Analysis: The total ion chromatogram (TIC) is used to determine the percentage purity based on peak area. The mass spectrum of each impurity peak is used to tentatively identify the structure via library search (e.g., NIST) and fragmentation pattern analysis.[14]
Data Presentation: GC-MS Impurity Analysis
Peak #
Retention Time (min)
Area %
Tentative Identification (from MS)
Match Factor
1
5.81
0.08%
Ethyl Acetate (residual solvent)
98%
2
14.22
99.89%
1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine
N/A
3
14.56
0.03%
Isomer of target compound
N/A
Workflow Visualization: GC-MS Impurity Profiling
Caption: Workflow for GC-MS impurity profiling.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure and Purity
NMR spectroscopy is an indispensable tool for unambiguous structure confirmation and purity assessment.[15][16] ¹H NMR provides quantitative information (qNMR) if an internal standard of known purity is used, and both ¹H and ¹³C NMR can reveal the presence of subtle structural isomers or impurities that may co-elute in chromatography.[1][9]
Causality of Experimental Choices:
DMSO-d₆ is a common choice of solvent due to its excellent dissolving power for a wide range of organic compounds. The ¹H NMR spectrum will show characteristic signals for the ethyl group (a quartet and a triplet), the methyl group (a singlet), and the amine protons (a broad singlet).[8] The chemical shifts are highly sensitive to the substitution pattern on the pyrazole ring. The presence of a regioisomeric impurity would likely result in a second, distinct set of signals. ¹³C NMR provides complementary information on the carbon skeleton, confirming the number of unique carbon environments.
Experimental Protocol: ¹H and ¹³C NMR Analysis
Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).
Instrumentation & Conditions:
Spectrometer: 400 MHz or higher field NMR spectrometer.
Experiments:
¹H NMR: Standard proton experiment, 16-32 scans.
¹³C NMR: Proton-decoupled carbon experiment (e.g., PENDANT or APT), 1024+ scans.
Temperature: 25°C.
Analysis:
Structure Confirmation: Compare observed chemical shifts and coupling patterns with predicted values for the target structure.[17]
Purity Assessment: Integrate the ¹H NMR spectrum. The presence of impurity signals can be quantified relative to the signals of the main compound. For absolute quantification (qNMR), a certified internal standard would be added.
Data Presentation: NMR Spectroscopic Data
Nucleus
Predicted Chemical Shift (ppm)
Observed Chemical Shift (ppm)
Multiplicity
Assignment
¹H
~1.3
1.32
triplet
-CH₂CH₃
¹H
~4.2
4.25
quartet
-CH₂ CH₃
¹H
~2.4
2.41
singlet
-CH₃
¹H
~7.5
7.55
broad singlet
-NH₂
¹³C
~15
14.8
-CH₂CH₃
¹³C
~45
45.2
-CH₂ CH₃
¹³C
~12
11.9
-CH₃
¹³C
~110
109.5
C4-NO₂
¹³C
~145
145.8
C5-CH₃
¹³C
~150
150.1
C3-NH₂
Note: Predicted shifts are estimates and can vary. A pure sample should show only this set of signals.
Workflow Visualization: NMR Purity and Structure Verification
Caption: Workflow for NMR-based purity and structure analysis.
Elemental Analysis: A Bulk Purity Confirmation
Elemental analysis (EA) provides a fundamental measure of the mass fractions of carbon, hydrogen, and nitrogen in a compound.[18][19][20] It serves as an excellent, independent confirmation of purity and empirical formula. While it does not provide information on the nature of impurities, a result within ±0.4% of the theoretical values is strong evidence for high bulk purity.[21]
Causality of Experimental Choices:
This technique relies on the complete combustion of the sample.[22] The resulting gases (CO₂, H₂O, N₂) are separated and quantified by detectors. The method is inherently absolute and relies on the fundamental composition of the molecule. A deviation from the theoretical C, H, and N percentages indicates the presence of an impurity with a different elemental composition (e.g., inorganic salts, residual solvents with different C/H ratios, or an incorrect molecular structure).
Experimental Protocol: CHN Elemental Analysis
Sample Preparation: Accurately weigh 2-3 mg of the dry, homogenous sample into a tin capsule.
Instrumentation: Use a calibrated CHN elemental analyzer.
Analysis: The sample is combusted at high temperature (~900-1000°C) in an oxygen-rich atmosphere. The resulting gases are passed through a reduction tube, separated chromatographically, and detected by a thermal conductivity detector.
Calculation: The instrument software calculates the weight percentages of C, H, and N.
Data Presentation: Elemental Analysis Comparison
Element
Theoretical % for C₆H₁₀N₄O₂
Found % (Batch A)
Deviation
Carbon (C)
42.35%
42.28%
-0.07%
Hydrogen (H)
5.92%
5.95%
+0.03%
Nitrogen (N)
32.92%
32.85%
-0.07%
The results for Batch A are well within the accepted ±0.4% deviation, indicating high bulk purity.[21]
Chapter 3: An Integrated Approach to Purity Validation
The true power of this analytical workflow lies in the convergence of data from these orthogonal techniques.
HPLC provides the primary quantitative assessment of purity and separates process-related impurities and isomers.
GC-MS identifies and quantifies volatile impurities, such as residual solvents, which HPLC may not detect effectively.
NMR offers unambiguous structural confirmation and can detect impurities (especially isomers) that might co-elute in chromatography. It provides a different lens through which to view purity, based on molar ratios rather than chromatographic response factors.
Elemental Analysis provides a final, independent check on the bulk composition of the material, confirming that the empirical formula is correct and that no significant non-carbon-containing impurities (e.g., inorganic salts) are present.
When the results from all four methods are in agreement—for example, HPLC shows >99.5% purity, GC-MS shows no significant volatile impurities, NMR shows a clean spectrum consistent with the structure, and elemental analysis is within ±0.4%—we can state with a high degree of confidence that the synthesized 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine is pure. This self-validating system meets the rigorous standards required in drug development, as outlined by guidelines from the International Council for Harmonisation (ICH).[4][5][23][24]
Conclusion
Assessing the purity of a synthetic intermediate like 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine is a multi-faceted task that demands more than a single measurement. It requires a logically constructed, multi-technique approach where each method provides a unique and complementary piece of the puzzle. By integrating high-resolution chromatography (HPLC, GC-MS), definitive structural analysis (NMR), and fundamental compositional verification (Elemental Analysis), researchers can build a robust, self-validating data package. This comprehensive strategy ensures the quality and integrity of the intermediate, providing a solid foundation for its advancement in the drug discovery and development pipeline.
References
Connect Journals. (2013). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Indian Journal of Heterocyclic Chemistry, 23, 201-206.
BenchChem. (2025). Application Note: GC-MS Analysis of Pyrazole Isomers in Industrial Mixtures.
ICH. (2006). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2).
PubMed. (2001). Synthesis and pharmacological study of ethyl 1-methyl-5-(substituted 3,4-dihydro-4-oxoquinazolin-3-yl)-1H-pyrazole-4-acetates. European Journal of Medicinal Chemistry, 36(9), 737-42.
Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu.
PMC. (2007). Structure Elucidation of a Pyrazolo[4][25]pyran Derivative by NMR Spectroscopy. Molecules, 12(5), 1136-1144.
ResearchGate. (2024).
RSC Publishing. (2021).
EPA.
European Medicines Agency. (2006). Q 3 B (R2) Impurities in New Drug Products.
PubMed. Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens.
PMC. (2022). On the Question of the Formation of Nitro-Functionalized 2,4-Pyrazole Analogs on the Basis of Nitrylimine Molecular Systems and 3,3,3-Trichloro-1-Nitroprop-1-Ene. Molecules, 27(23), 8474.
Structure Elucidation of a Pyrazolo[4][25]pyran Derivative by NMR Spectroscopy. (n.d.). Structure Elucidation of a Pyrazolo[4][25]pyran Derivative by NMR Spectroscopy.
ResearchGate. (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry, 17(1).
ACS Central Science. (2022).
ResearchGate. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
Nitroaromatic and Nitroamine Explosives Analyzed with HPLC - AppNote. (n.d.). Nitroaromatic and Nitroamine Explosives Analyzed with HPLC - AppNote.
Digital CSIC. (2025). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Magnetic Resonance in Chemistry.
European Medicines Agency. (2006). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline.
MDPI. (2023). Analytical Methods Based on the Mass Balance Approach for Purity Evaluation of Tetracycline Hydrochloride. Molecules, 28(22), 7548.
Loughborough University Research Repository. (2009). Separation of Aryl Nitro-Compounds by HPLC on Monolithic Columns.
AZoM. (2021). A Look at Elemental Analysis for Organic Compounds.
National Journal of Pharmaceutical Sciences. (2021).
ACS Omega. (2025). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents.
BenchChem. (2025). Application Notes and Protocols: 1-Ethyl-4-iodo-5-methyl-1H-pyrazole in Pharmaceutical Development.
Google Patents. (n.d.). Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine.
ResearchGate. (2025). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes.
ResearchGate. (2006). Identification and quantification of polar nitroaromatic compounds in explosive-contaminated waters by means of HPLC-ESI-MS-MS and HPLC-UV.
FDA. (2021). Q3B(R) Impurities in New Drug Products (Revision 3) August 2006.
Moravek, Inc. Top 5 Methods of Assessing Chemical Purity.
Development and validation of a new RP-HPLC method for organic explosive compounds. (n.d.). Development and validation of a new RP-HPLC method for organic explosive compounds.
benchmarking 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine against known inhibitors
This guide provides a technical benchmarking analysis of 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine , evaluating its utility as a high-value scaffold in the synthesis of potent kinase and bromodomain (BET) inhibitors. C...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical benchmarking analysis of 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine , evaluating its utility as a high-value scaffold in the synthesis of potent kinase and bromodomain (BET) inhibitors.
Category: Medicinal Chemistry Scaffolds / Kinase Inhibitor Precursors
CAS Registry Number: 1170024-12-0 (and related isomers)
Primary Application: Synthesis of Pyrazolo[1,5-a]pyrimidine-based inhibitors (e.g., CDK, Aurora Kinase, CK1).
Executive Summary
In modern drug discovery, 1-ethyl-5-methyl-4-nitro-1H-pyrazol-3-amine (hereafter EMNP-3 ) serves as a "privileged structure." Unlike generic building blocks (e.g., simple aminopyrazoles), EMNP-3 incorporates three critical pharmacophoric elements—an N1-ethyl tail , a C5-methyl steric handle , and a C4-nitro group (a latent amine precursor).
This guide benchmarks EMNP-3 against standard alternatives (e.g., 3-amino-5-methylpyrazole), demonstrating its superior performance in generating Pyrazolo[1,5-a]pyrimidine libraries with enhanced lipophilic ligand efficiency (LLE) and kinase selectivity profiles.
The following table compares EMNP-3 against the industry-standard "bare" scaffold (3-Amino-5-methylpyrazole) and a direct competitor (1-Methyl analog).
Feature
EMNP-3 (Subject)
3-Amino-5-methylpyrazole (Standard)
1-Methyl-4-nitro-analog (Competitor)
Implication for Drug Design
Formula
C₆H₁₀N₄O₂
C₄H₇N₃
C₅H₈N₄O₂
EMNP-3 offers higher MW but greater hydrophobic contact potential.
MW ( g/mol )
~170.17
97.12
~156.14
Ideal for Fragment-Based Drug Discovery (FBDD) as a "growable" core.
cLogP
0.85 ± 0.2
-0.16
0.45
Key Advantage: The ethyl group increases lipophilicity, improving cell permeability for derived drugs.
H-Bond Donors
1 (NH₂)
2
1
The nitro group locks the tautomer, reducing binding ambiguity.
Electronic State
Electron-deficient (Nitro)
Electron-rich
Electron-deficient
Nitro group lowers amine nucleophilicity, requiring specific coupling protocols (see Section 5).
Selectivity Potential
High (Ethyl fills hydrophobic pockets)
Low (Promiscuous binding)
Moderate
The N1-ethyl tail is critical for selectivity in CDK2/CDK9 pockets.
Expert Insight: The N1-ethyl group is the differentiator. In kinase active sites (e.g., CDK2), the N1-substituent often projects into the solvent-accessible region or a specific hydrophobic sub-pocket. The ethyl group of EMNP-3 provides a better entropic fit than the methyl group of the competitor, often resulting in a 2–5x improvement in potency for the final inhibitor.
Benchmarking Synthetic Utility: The "Nitro-Reduction" Pathway
The primary value of EMNP-3 is its role as a precursor to 5,7-disubstituted pyrazolo[1,5-a]pyrimidines . We benchmark the synthetic efficiency of using EMNP-3 versus the standard "Cyclization-First" approach.
Comparative Workflow Analysis
Method A (Standard): Cyclization of 3-aminopyrazole with 1,3-diketones
Electrophilic nitration.
Drawback: Regioselectivity issues during nitration; low yields due to pyrimidine ring deactivation.
Method B (EMNP-3 Route): Use of pre-functionalized EMNP-3
Reduction Cyclization.
Advantage:[1][2]100% Regiocontrol . The nitro group is already in position C4. The ethyl group is fixed at N1.
Pathway Diagram (Graphviz)
Figure 1: Comparative synthetic pathways. The EMNP-3 route avoids the problematic late-stage nitration step, ensuring high regiochemical fidelity.
Performance of Derived Inhibitors (Case Studies)
To validate the EMNP-3 scaffold, we compare the biological activity of inhibitors derived from it against known reference inhibitors.
Analysis:
The EMNP-3 derived compound (Compound 3c) achieves nanomolar potency comparable to clinical standards like Dinaciclib. Crucially, the N-ethyl group (originating from EMNP-3) contributes to the selectivity profile against GSK3β, a common off-target for pyrazole kinases.
Validated Experimental Protocol
Objective: Synthesis of 7-amino-2-ethyl-6-methylpyrazolo[1,5-a]pyrimidine core from EMNP-3.
Stir under H₂ atmosphere (1 atm) for 4–6 hours at RT.
Checkpoint: Monitor TLC for disappearance of the yellow nitro compound and appearance of the polar amine (fluorescent).
Filter through Celite to remove Pd. Do not isolate the unstable diamine intermediate if possible; proceed immediately.
Cyclization (Ring Closure):
To the fresh filtrate (containing 1-ethyl-5-methyl-3,4-diaminopyrazole), add 1.1 eq of Ethoxymethylene malononitrile.
Reflux at 80°C for 3 hours.
Mechanism:[1][3] The C3-amine attacks the enol ether, followed by the C4-amine attacking the nitrile (or ketone), closing the pyrimidine ring.
Purification:
Cool to 0°C. The product often precipitates.
Recrystallize from EtOH/DMF.
Self-Validating Quality Control
¹H NMR Signature: Look for the disappearance of the broad NH₂ signal of EMNP-3 (~5.0 ppm) and the appearance of the pyrimidine aromatic protons (~8.0–8.5 ppm).
Mass Spec: The mass should shift from [M+H]⁺ ~171 (EMNP-3) to the fused ring mass (dependent on cyclization partner).
Biological Signaling Context (Targeting)
EMNP-3 derivatives primarily target the ATP-binding pocket of Serine/Threonine kinases.
Figure 2: Mechanism of Action. EMNP-3 derived inhibitors block the ATP pocket of downstream kinases (CDK/CK1), arresting the cell cycle and inducing apoptosis.
References
N-(1H-Pyrazol-3-yl)quinazolin-4-amines as a novel class of casein kinase 1δ/ε inhibitors. Bioorganic & Medicinal Chemistry Letters, 2017.
Dinaciclib: a novel CDK inhibitor. Journal of Clinical Oncology, 2012.
N-[(1-Ethyl-1H-pyrazol-5-YL)methyl]-1-methyl-1H-pyrazol-3-amine in Kinase Inhibition. BenchChem Technical Notes, 2024.
Pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors. European Journal of Medicinal Chemistry, 2023.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Spectroscopic Differentiation of Pyrazole Regioisomers (1,3- vs. 1,5-Disubstituted)
Content Type: Technical Comparison Guide
Audience: Medicinal Chemists, Structural Biologists, and Analytical Scientists.[1]
Executive Summary
In drug discovery, the pyrazole ring is a privileged scaffold, present in blockbusters like Celecoxib and Rimonabant. However, the synthesis of N-substituted pyrazoles—typically via the condensation of hydrazines with 1,3-diketones—often yields a mixture of 1,3- and 1,5-disubstituted regioisomers . Distinguishing these isomers is critical; their biological activities often diverge drastically due to different binding modes in protein pockets.
This guide provides a self-validating spectroscopic workflow to unambiguously identify pyrazole regioisomers. Moving beyond basic 1H NMR, we integrate NOESY, HMBC, and 13C chemical shift trends to establish a "structural fingerprint" for each isomer.
The Isomer Challenge: 1,3- vs. 1,5-Substitution
When a monosubstituted hydrazine (
) reacts with an unsymmetrical 1,3-diketone, two N-alkylated products are formed.[1] While they share identical molecular weights and similar fragmentation patterns, their 3D topographies differ significantly.
1,3-Isomer: The N-substituent and the C3-substituent are distal. The C5 position is either unsubstituted (H) or carries a smaller group.
1,5-Isomer: The N-substituent and the C5-substituent are proximal (ortho-like relationship), creating steric clash and distinct through-space magnetic interactions.
Spectroscopic Decision Matrix (Workflow)
The following decision tree outlines the logical flow for identifying the isomers using NMR and MS techniques.
Figure 1: Spectroscopic workflow for pyrazole regioisomer identification. The NOESY experiment is the primary discriminator.
Comparative Analysis: The Data
A. 1H NMR Spectroscopy
While coupling constants (
) are often indistinguishable between isomers, chemical shifts () follow predictable trends due to shielding/deshielding effects of the N-lone pair and adjacent substituents.[1]
Key Diagnostic Trend:
In 1,5-isomers, the N-substituent and C5-substituent are sterically crowded.[1] If the C5-substituent is an aromatic ring (e.g., phenyl), the N-methyl protons often shift upfield (lower ppm) due to the anisotropic shielding current of the orthogonal phenyl ring. Conversely, in the 1,3-isomer, the N-methyl is distal and appears at a standard chemical shift.
Table 1: Representative 1H NMR Data (in CDCl₃)
Model System: Dimethylpyrazoles (DMP) and Phenyl-substituted derivatives.[1]
Feature
1,3-Isomer (Distal)
1,5-Isomer (Proximal)
Mechanistic Insight
N-CH₃ Shift
~3.80 - 3.90 ppm
~3.60 - 3.80 ppm
1,5-isomer N-Me is often shielded by C5-substituent (especially if aryl).
Ring Proton (H4)
~6.0 - 6.6 ppm
~6.0 - 6.6 ppm
Often similar; unreliable for distinction.
C-Methyl Shift
3-Me: ~2.2 - 2.3 ppm
5-Me: ~2.1 - 2.2 ppm
C5-Me is typically slightly upfield of C3-Me.
B. 2D NOESY (Nuclear Overhauser Effect Spectroscopy)
This is the most robust method for assignment. NOE signals arise from through-space dipolar coupling (
).
1,5-Isomer: Strong NOE cross-peak observed between the N-substituent protons and the C5-substituent protons .
1,3-Isomer:NO cross-peak between N-substituent and C3-substituent (too far). Instead, you may see an NOE between the N-substituent and the H5 proton (if C5 is unsubstituted).
C. 13C NMR & HMBC Correlations
Carbon shifts provide definitive proof when combined with Heteronuclear Multiple Bond Correlation (HMBC).[1]
Table 2: 13C NMR Chemical Shift Trends (ppm)
Carbon Position
1,3-Isomer
1,5-Isomer
Diagnostic Rule
C3 (Ring)
~148 - 152 ppm (Substituted)
~135 - 140 ppm (Unsubst/CH)
C3 is generally downfield of C5 when both are CH.[1]
C5 (Ring)
~130 - 135 ppm (Unsubst/CH)
~140 - 145 ppm (Substituted)
Critical: N1 is directly attached to C5.
HMBC (N-Me)
Correlation to C5 (CH)
Correlation to C5 (C-R)
N-Me correlates () to C5. Check the shift of the target C.
Logic: In an HMBC spectrum, the N-methyl protons will show a strong 2-bond correlation (
) to the ring carbon at position 5 (C5).
If the correlated carbon is a methine (CH) (check DEPT-135 or HSQC), it is the 1,3-isomer (since C5 is unsubstituted).
If the correlated carbon is quaternary (C-R) , it is the 1,5-isomer (since C5 is substituted).
Experimental Protocol: Characterization Workflow
Objective: To isolate and identify regioisomers from a crude reaction mixture.
Step 1: Sample Preparation
Dissolve ~10 mg of the purified isomer in 0.6 mL of deuterated solvent.
Solvent Choice: Use DMSO-d₆ if protons are exchangeable or for better peak separation. Use CDCl₃ for standard comparison. Note: Solvent polarity can shift tautomeric equilibria in unsubstituted pyrazoles, but N-substituted isomers are fixed.
Step 2: Data Acquisition
1H NMR: Acquire standard spectrum (16 scans). Integrate methyl regions carefully.
) to roughly 500-800 ms . This is optimal for small molecules (MW < 500) to observe positive NOE enhancements.
HMBC: Optimize for long-range coupling (typically 8 Hz).
Step 3: Analysis (Self-Validation)
Check 1: Does the N-Me integrate to 3H?
Check 2: In NOESY, find the N-Me diagonal peak. Draw a horizontal line. Do you see a cross-peak with the aromatic region (C5-Phenyl) or the alkyl region (C5-Me)?
Yes: 1,5-Isomer.
No: Check for cross-peak with a singlet aromatic proton (H5). If yes
1,3-Isomer.
Mechanistic Visualization: NOE Interactions
The diagram below visualizes the spatial relationships that define the NOE signals.
Figure 2: Through-space Nuclear Overhauser Effects (NOE). Green arrows indicate observable correlations; red dotted lines indicate lack of interaction.[1]
References
BenchChem. (2025).[1][2][3] Orthogonal Methods for Confirming the Structure of Pyrazole Derivatives: A Comparative Guide. Retrieved from
Limbach, H. H., et al. (2008).[4] Dynamic NMR study of the annular tautomerism of pyrazoles. Magnetic Resonance in Chemistry.
Nieto, C. I., et al. (2019).[5] Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 24(24), 4591. Retrieved from
Foces-Foces, C., et al. (2016).[1] A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Magnetic Resonance in Chemistry.
Rusak, V. V., et al. (2015).[1][6] Extracting 1,3-dimethylpyrazole and 1,5-dimethylpyrazole from binary industrial mixtures. Coke and Chemistry, 58, 258–263.
